3,3-Diethyl-piperazin-2-one: Structural Dynamics, Synthesis, and Applications in CB2 Receptor Agonist Development
Executive Summary & Strategic Rationale In modern drug discovery, the push to "escape flatland" has driven medicinal chemists toward sp3-rich heterocyclic scaffolds. The piperazine ring is a ubiquitous pharmacophore; how...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Rationale
In modern drug discovery, the push to "escape flatland" has driven medicinal chemists toward sp3-rich heterocyclic scaffolds. The piperazine ring is a ubiquitous pharmacophore; however, its flat, unsubstituted nature often leads to rapid metabolic degradation (via N-dealkylation and
-oxidation) and off-target toxicity.
3,3-Diethyl-piperazin-2-one (CAS: 907973-05-1) [1] represents a highly engineered solution to these liabilities. By introducing a gem-diethyl moiety at the 3-position, we achieve two critical objectives:
Steric Shielding: The bulky ethyl groups protect the adjacent lactam and amine functionalities, dramatically increasing the compound's half-life in human liver microsomes (HLM).
Conformational Locking: The gem-diethyl substitution restricts the ring's flexibility, forcing it into a bioactive chair conformation. This reduces the entropic penalty upon binding to specific target receptors, most notably the Cannabinoid Receptor 2 (CB2)[2].
Chemical Structure and Physicochemical Properties
To establish a baseline for assay development and formulation, the core quantitative properties of 3,3-diethyl-piperazin-2-one are summarized below. The balance of hydrogen bond donors/acceptors and a low Topological Polar Surface Area (TPSA) makes this scaffold highly permeable, an essential trait for central nervous system (CNS) targeting.
As an application scientist, I emphasize that a protocol must be a self-validating system. The synthesis of 3,3-diethyl-piperazin-2-one is achieved via a two-step nucleophilic amination and intramolecular lactamization.
Causality Check: Why use ethyl 2-bromo-2-ethylbutanoate? The
-carbon is highly sterically hindered by the two ethyl groups, making standard reactions notoriously slow. To overcome this, we utilize a large excess of ethylenediamine, which acts as both the reactant and the base, driving the equilibrium forward while preventing bis-alkylation. The subsequent lactamization requires a strong base (NaOEt) and extended reflux because forming a 6-membered ring around a sterically crowded gem-diethyl center presents a high activation energy barrier.
Step-by-Step Protocol
Nucleophilic Amination:
Dissolve ethyl 2-bromo-2-ethylbutanoate (1.0 eq) in anhydrous ethanol.
Add ethylenediamine (5.0 eq) dropwise at 0°C to control the initial exotherm.
Heat the reaction mixture to 80°C for 12 hours under an inert argon atmosphere.
Solvent Exchange & Lactamization:
Concentrate the mixture in vacuo to remove excess ethylenediamine.
Redissolve the crude amino-ester intermediate in absolute ethanol.
Add freshly prepared Sodium Ethoxide (NaOEt, 1.5 eq) and reflux (78°C) for 24 hours to drive intramolecular amidation.
Workup & Purification:
Quench with saturated aqueous
and extract with Dichloromethane (DCM) (3x).
Dry the organic layer over anhydrous
, filter, and concentrate.
Purify via flash column chromatography (Silica gel, DCM:MeOH 95:5) to yield the pure white solid.
Fig 1: Step-by-step synthetic workflow for 3,3-diethyl-piperazin-2-one via lactamization.
Application in Drug Discovery: CB2 Receptor Modulation
The 3,3-diethyl-piperazin-2-one core is a highly privileged building block in the synthesis of Pyridine-2-amides, which function as potent, selective Cannabinoid Receptor 2 (CB2) agonists[2].
Unlike CB1 receptors, which are responsible for the psychoactive effects of cannabinoids, CB2 receptors are primarily expressed on immune cells (such as microglia and macrophages)[5]. Selective activation of CB2 using derivatives of 3,3-diethyl-piperazin-2-one has been shown to inhibit the release of pro-inflammatory cytokines (IL-1
Mechanistic Insight: In neurodegenerative models, such as HIV-1 envelope glycoprotein gp120-induced synapse loss, CB2 agonists bind to the
-coupled CB2 receptor. This binding inhibits Adenylyl Cyclase (AC), reducing intracellular cAMP levels, which subsequently suppresses the NF-B pathway and prevents microglia-mediated neurotoxicity[6].
Fig 2: CB2 receptor signaling pathway modulated by 3,3-diethyl-piperazin-2-one derivatives.
Analytical Characterization & Validation Protocol
To ensure the integrity of the synthesized compound, a multi-modal analytical protocol is strictly required.
Causality Check: Why is LC-MS insufficient on its own? The gem-diethyl groups can mask the ionization of the adjacent amine under certain ESI+ conditions. Therefore,
NMR is mandatory. The integration of the four methyl protons serves as an internal self-validating check, ensuring no rearrangement or mono-alkylation occurred during the harsh lactamization step.
NMR (400 MHz, ): Look for the characteristic overlapping triplets at 0.85-0.95 ppm (6H, ) and the complex multiplets at 1.50-1.70 ppm (4H, ) corresponding to the gem-diethyl groups. The piperazine ring protons will appear as multiplets between 2.80-3.30 ppm (4H). The amide broad singlet (NH) appears around 6.50 ppm.
LC-MS (ESI+): Expected
peak at m/z 157.1.
HPLC Validation: Run on a C18 reverse-phase column using a gradient of Water/Acetonitrile (with 0.1% TFA). Target purity must exceed >98% before utilizing the compound in downstream cross-coupling or medicinal chemistry workflows[4].
References
Title: Pyridine-2-amides useful as CB2 agonists (US9303012B2)
Title: Activation of Cannabinoid Type 2 Receptors Inhibits HIV-1 Envelope Glycoprotein gp120-Induced Synapse Loss
Source: National Institutes of Health (PMC)
URL: [Link]
Comprehensive Technical Guide on 3,3-Diethylpiperazin-2-one (CAS 907973-05-1): Synthesis, Characterization, and Applications in Drug Discovery
Executive Summary In modern drug discovery, the strategic incorporation of conformationally restricted peptidomimetics is essential for optimizing target affinity and metabolic stability. 3,3-Diethylpiperazin-2-one is a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug discovery, the strategic incorporation of conformationally restricted peptidomimetics is essential for optimizing target affinity and metabolic stability. 3,3-Diethylpiperazin-2-one is a highly specialized, sterically hindered heterocyclic building block. This whitepaper provides an in-depth analysis of its physicochemical properties, a self-validating synthetic methodology, and its critical role in the development of highly selective Cannabinoid Receptor 2 (CB2) agonists.
Chemical Identity and Physicochemical Profiling
Understanding the baseline properties of 3,3-diethylpiperazin-2-one is the first step in leveraging it for complex synthetic workflows. The gem-diethyl substitution at the C3 position fundamentally alters the spatial geometry of the piperazine ring, distinguishing it from unsubstituted analogs.
The selection of 3,3-diethylpiperazin-2-one over a standard piperazine or unsubstituted piperazin-2-one is driven by strict pharmacological causality:
Conformational Restriction: The lactam (piperazin-2-one) core restricts the flexibility of the underlying ethylenediamine moiety. This rigidity locks the pharmacophore into a bioactive conformation, reducing the entropic penalty upon receptor binding[2].
Steric Shielding & Metabolic Stability: The gem-diethyl groups at the C3 position provide massive steric bulk immediately adjacent to the amide carbonyl. This shielding effect drastically reduces the molecule's susceptibility to enzymatic hydrolysis by endogenous amidases and proteases, thereby enhancing the in vivo half-life of the parent drug.
Application in CB2 Agonists: 3,3-Diethylpiperazin-2-one is a highly valued building block in the synthesis of pyridine-2-amide derivatives[3]. These derivatives act as highly selective CB2 receptor agonists, which are actively investigated for treating neuroinflammation, systemic fibrosis, ischemia/reperfusion injury, and chronic pain[4].
Comparative Scaffold Analysis
Scaffold Feature
Unsubstituted Piperazin-2-one
3,3-Diethylpiperazin-2-one (CAS 907973-05-1)
C3 Substitution
Hydrogen (-H)
gem-Diethyl (-CH2CH3)
Steric Hindrance
Minimal
High (Shields C2 Carbonyl)
Metabolic Stability
Susceptible to amidases
Highly resistant to enzymatic cleavage
Lipophilicity (LogP)
Low
Moderate to High (Enhanced membrane permeability)
Self-Validating Synthetic Methodology
Traditional synthesis of piperazin-2-ones via SN2 displacement on a tertiary
-bromo ester is sterically hindered and low-yielding. To ensure high fidelity and yield, we employ a highly efficient amidation-cyclization sequence starting from a protected -disubstituted amino acid.
Quantitative Reaction Parameters
Step
Reagents & Catalysts
Solvent
Temp (°C)
Time (h)
Expected Yield
1. Amidation
HATU (1.2 eq), DIPEA (3.0 eq)
DMF
0 to 25
4
85-90%
2. Deprotection
TFA (20% v/v)
DCM
25
2
>95%
3. Cyclization
K2CO3 (4.0 eq)
MeCN
80 (Reflux)
12
70-80%
Step-by-Step Protocol & Causality
Step 1: Amide Coupling (Formation of Acyclic Precursor)
Procedure: Dissolve 1.0 eq of N-Boc-2-amino-2-ethylbutanoic acid in anhydrous DMF. Add 1.2 eq of HATU and 3.0 eq of DIPEA. Stir at 0 °C for 15 minutes. Slowly add 1.1 eq of 2-chloroethylamine hydrochloride. Warm to room temperature and stir for 4 hours.
Causality: HATU is explicitly selected over standard carbodiimides (like EDC) due to its superior kinetics in coupling sterically hindered
-disubstituted amino acids. DIPEA neutralizes the hydrochloride salt of the amine and acts as a non-nucleophilic base, preventing unwanted side reactions.
Step 2: Boc Deprotection
Procedure: Dissolve the crude intermediate in a 1:4 mixture of Trifluoroacetic acid (TFA) and Dichloromethane (DCM). Stir at room temperature for 2 hours. Evaporate volatiles to yield the reactive amine as a TFA salt.
Causality: Acidic cleavage selectively removes the tert-butyloxycarbonyl (Boc) protecting group without hydrolyzing the newly formed amide bond or displacing the aliphatic chloride.
Procedure: Dissolve the TFA salt in anhydrous Acetonitrile (MeCN) under high dilution conditions (0.05 M). Add 4.0 eq of anhydrous K2CO3. Heat the suspension to 80 °C for 12 hours.
Causality: The heterogeneous basic conditions (K2CO3) neutralize the TFA salt, generating the free primary amine. This amine subsequently undergoes an intramolecular SN2 attack on the terminal alkyl chloride. The high dilution and elevated heat thermodynamically favor the 6-exo-tet cyclization over intermolecular oligomerization[2].
Self-Validation & Quality Control
Every robust protocol must be a self-validating system. To ensure the integrity of this synthesis, use the following orthogonal analytical checks:
Intermediate Verification: Post-Step 2, LC-MS must confirm the exact mass of the unmasked primary amine to rule out premature cyclization.
Final Product Validation:
H NMR (CDCl) must show the complete disappearance of the Boc signal (~1.4 ppm) and the emergence of a distinct gem-diethyl multiplet (0.8-1.0 ppm for -CH, 1.5-1.8 ppm for -CH-). The absence of polymeric baseline drift confirms successful intramolecular lactamization.
Step-by-step synthetic workflow for 3,3-diethylpiperazin-2-one via intramolecular cyclization.
Application: Integration into CB2 Agonists
The utility of 3,3-diethylpiperazin-2-one is most prominently demonstrated in the synthesis of Pyridine-2-amides[3]. By coupling the secondary amine (N4 position) of the piperazin-2-one ring to a pyridine-2-carboxylic acid derivative, researchers generate potent CB2 receptor agonists. The steric bulk of the diethyl groups ensures that the resulting drug candidate maintains a highly specific orientation within the CB2 receptor pocket, maximizing downstream cAMP inhibition and MAPK pathway activation[4].
Pharmacological workflow integrating 3,3-diethylpiperazin-2-one into CB2 receptor agonists.
The Strategic Integration of gem-Diethyl Piperazin-2-ones in Modern Drug Discovery: A Technical Guide
Foreword: The Pursuit of Three-Dimensionality in Medicinal Chemistry In the landscape of contemporary drug discovery, the piperazine ring stands as a "privileged scaffold," a testament to its remarkable versatility and p...
Author: BenchChem Technical Support Team. Date: March 2026
Foreword: The Pursuit of Three-Dimensionality in Medicinal Chemistry
In the landscape of contemporary drug discovery, the piperazine ring stands as a "privileged scaffold," a testament to its remarkable versatility and prevalence in a multitude of FDA-approved therapeutics.[1][2][3] From anticancer agents like imatinib to antipsychotics such as aripiprazole, the piperazine core consistently imparts favorable pharmacokinetic properties and enables high-affinity interactions with a diverse array of biological targets.[2][4] However, the relentless pursuit of novel chemical space and improved drug-like properties necessitates a departure from the predominantly flat, two-dimensional structures that have historically characterized many synthetic molecules. The introduction of stereochemically rich, three-dimensional motifs is a proven strategy to enhance binding affinity, selectivity, and metabolic stability.[5][6]
This guide focuses on a specific, yet profoundly impactful, modification of the piperazinone scaffold: the introduction of a gem-diethyl group at the C3 position. These building blocks, namely 3,3-diethylpiperazin-2-ones, offer a unique combination of steric influence and conformational rigidity that can be strategically leveraged by medicinal chemists to overcome common challenges in lead optimization. We will delve into the synthetic rationale, practical methodologies, and strategic applications of these valuable intermediates, providing researchers with the foundational knowledge to confidently incorporate them into their drug discovery programs.
The Rationale: Why gem-Diethyl Substitution?
The decision to incorporate a gem-diethyl moiety is a calculated one, rooted in established principles of physical organic chemistry and medicinal chemistry. This substitution pattern offers several distinct advantages:
The Thorpe-Ingold Effect: Promoting Cyclization: The synthesis of the piperazinone ring itself is facilitated by the gem-diethyl group. The Thorpe-Ingold effect, or gem-dialkyl effect, posits that steric hindrance between the two ethyl groups compresses the bond angle of the acyclic precursor, bringing the reactive termini closer together and thereby accelerating the rate of intramolecular cyclization.[1][7][8] This kinetic advantage can lead to higher yields and milder reaction conditions for the formation of the piperazinone core.[1][7]
Conformational Rigidity and Pre-organization: The quaternary carbon center introduced by the gem-diethyl group restricts the conformational flexibility of the piperazinone ring. This pre-organization can be entropically favorable for binding to a biological target, as less conformational entropy is lost upon binding. This can translate to higher binding affinity and potency.[9]
Metabolic Stability: The quaternary carbon is sterically hindered and lacks a hydrogen atom, making it resistant to metabolic oxidation by cytochrome P450 enzymes. This "metabolic shielding" can block a potential site of metabolism, leading to improved pharmacokinetic profiles, such as a longer half-life and increased oral bioavailability.[9]
Vectorial Exploration of Chemical Space: The two ethyl groups project into distinct vectors of three-dimensional space. This allows for a more nuanced exploration of the binding pocket of a target protein compared to a simple monosubstituted or gem-dimethyl analog. This can be crucial for achieving selectivity against closely related protein isoforms.
Modulation of Physicochemical Properties: The lipophilicity introduced by the two ethyl groups can be fine-tuned to optimize the overall ADME (absorption, distribution, metabolism, and excretion) properties of a drug candidate.[3]
Synthesis of gem-Diethyl Substituted Piperazinone Building Blocks
The construction of the 3,3-diethylpiperazin-2-one core can be approached through several synthetic strategies. A robust and versatile method is the palladium-catalyzed asymmetric allylic alkylation of a piperazin-2-one enolate precursor. This method allows for the enantioselective installation of the quaternary stereocenter if desired.[5][6][8]
Proposed Synthetic Pathway
The proposed synthesis begins with the N-Boc protection of a suitable ethylenediamine derivative, followed by a series of steps to construct the piperazinone ring and introduce the gem-diethyl moiety.
Engineering Novel Piperazinone Scaffolds: A Comprehensive Guide to Synthesis and Medicinal Chemistry Applications
Executive Summary The transition from native peptides to small-molecule therapeutics is frequently hindered by poor pharmacokinetic profiles, including rapid proteolytic cleavage and high clearance rates[1]. To overcome...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The transition from native peptides to small-molecule therapeutics is frequently hindered by poor pharmacokinetic profiles, including rapid proteolytic cleavage and high clearance rates[1]. To overcome these limitations, medicinal chemists employ conformational restriction strategies. The piperazinone scaffold (piperazin-2-one) has emerged as a privileged peptidomimetic core. By incorporating a lactam bridge, this six-membered heterocycle effectively mimics peptide
-turns, locking pharmacophores into bioactive conformations while shielding them from enzymatic degradation[1][2].
This technical guide explores the structural rationale behind piperazinone scaffolds, details advanced synthetic methodologies for their derivatization, and provides a self-validating experimental protocol for their construction.
The Piperazinone Pharmacophore: Structural Rationale
Native peptides possess high degrees of rotational freedom, leading to entropic penalties upon target binding. The piperazinone ring addresses this by introducing a cyclic constraint. The N- to C-terminal cyclization of a linear peptide precursor into a piperazinone core restricts the
and dihedral angles[2]. This rigidification not only enhances target affinity through pre-organization but also removes the vulnerable linear peptide bonds recognized by exopeptidases.
Caption: Logical progression from native peptide vulnerabilities to rigidified piperazinone peptidomimetics.
Therapeutic Applications & Target Engagement
The versatility of the piperazinone scaffold has led to its successful application across multiple therapeutic areas:
Thrombin Receptor (PAR1) Antagonism: PAR1 is a critical G-protein-coupled receptor involved in platelet aggregation. Researchers have synthesized Phe-Gly dipeptide-derived piperazinones to replace the labile peptide bonds of known antagonists (e.g., RWJ-58259)[3]. By coupling a basic amino acid benzyl amide to the N1-position of the piperazinone and forming an aromatic urea at the C2 position, scientists have generated stable libraries to probe PAR1 structure-activity relationships (SAR)[3].
Antibacterial Development (ClpP Activation): Caseinolytic protease P (ClpP) is a highly conserved bacterial enzyme. The natural product acyldepsipeptide (ADEP) activates ClpP but suffers from poor stability. N- to C-terminal cyclization of the ADEP pharmacophore into a piperazinone analog successfully constrains the conformation, significantly improving the metabolic stability of the antibacterial agent[2].
Antiviral Agents (HIV-1/HIV-2): Piperazinone phenylalanine derivatives featuring terminal indole or benzene rings have demonstrated dual HIV-1 and HIV-2 inhibitory activity. For instance, specific piperazinone derivatives have exhibited EC50 values of 5.89 μM against HIV-1 and 4.52 μM against HIV-2, highlighting the scaffold's ability to engage complex viral protein pockets[4].
Advanced Synthetic Methodologies
The synthesis of highly substituted piperazinones requires precise control over multiple bond-forming events. Below is a quantitative comparison of state-of-the-art synthetic strategies.
To rapidly generate diverse piperazinone libraries, the palladium-catalyzed cascade double nucleophilic substitution is highly favored. This one-pot reaction utilizes chloroallenylamides, primary amines, and aryl iodides to form three bonds sequentially[5][7].
Mechanistic Causality
The reaction is driven by the precise ordering of reaction rates. The primary amine first displaces the chloride of the allene, creating a nucleophilic secondary amine. Concurrently, Pd(0) undergoes oxidative addition with the aryl iodide. The resulting Ar-Pd(II)-I complex reacts with the allene moiety (carbopalladation) to form a
-allyl palladium intermediate. Finally, an intramolecular nucleophilic substitution by the secondary amine yields the piperazinone[7].
Caption: Mechanistic pathway of the palladium-catalyzed cascade double nucleophilic substitution.
Step-by-Step Methodology
Objective: One-pot synthesis of a highly substituted piperazin-2-one derivative[5].
Scale: 0.1 mmol
Materials:
Chloroallenylamide (0.1 mmol)
Aryl Iodide (0.12 mmol)
Primary Amine (0.3 mmol)
Silver Nitrate (AgNO
, 0.05 mmol)
Cesium Carbonate (Cs
CO, 0.3 mmol)
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh
), 0.01 mmol)
Anhydrous Acetonitrile (CH
CN, 5 mL)
Procedure:
Preparation of the Reaction Mixture: In an oven-dried Schlenk tube purged with N
, add the chloroallenylamide (0.1 mmol) and anhydrous CHCN (5 mL).
Causality: A strict inert atmosphere prevents the oxidative degradation of the electron-rich Pd(0) catalyst.
Base and Additive Introduction: Add Cs
CO (0.3 mmol) and AgNO (0.05 mmol) to the solution.
CO acts as a mild, non-nucleophilic base to neutralize the HCl generated during the initial amine substitution, maintaining the amine's nucleophilicity. AgNO serves as a halide scavenger, precipitating AgCl to drive the initial substitution forward and activating the allene for carbopalladation[7].
Nucleophile Addition: Introduce the primary amine (0.3 mmol).
Causality: A 3-fold excess ensures complete conversion of the chloroallenylamide to the secondary amino allene intermediate before the palladium cycle completes, preventing unwanted side reactions[7].
Catalyst and Electrophile Addition: Add the aryl iodide (0.12 mmol) followed by Pd(PPh
) (0.01 mmol).
Causality: Pd(PPh
) initiates the catalytic cycle via oxidative addition into the Ar-I bond.
Thermal Activation: Heat the mixture to reflux (85–90 °C) for 16 hours.
Causality: Elevated temperatures are required to overcome the activation energy barrier of the sterically demanding intramolecular ring closure[5].
Workup and Isolation: Cool to room temperature, filter through a pad of Celite to remove inorganic salts (AgCl, Cs salts), concentrate under reduced pressure, and purify via flash chromatography.
System Self-Validation Checkpoint:
If the final yield is unexpectedly low, analyze the crude reaction mixture via LC-MS.
The presence of the uncyclized secondary amino allene indicates a failure in the Pd-catalytic cycle (e.g., poisoned catalyst or failed oxidative addition).
The presence of unreacted chloroallenylamide suggests insufficient basicity or poor amine nucleophilicity, indicating a failure in the first step of the cascade.
References
Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution. Thieme Connect.
Exploring the Phe-Gly Dipeptide-Derived Piperazinone Scaffold in the Search for Antagonists of the Thrombin Receptor PAR1. MDPI.
Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution (Combinatorial). ResearchGate.
Synthesis of Chiral Nitroxides and an Unusual Racemization Reaction. ACS Publications.
N- to C-terminal cyclization of peptidomimetic small molecules and in silico and in vitro studies of the role of cyclization on antibacterial and antiviral activities. ShareOK.
Facile access to C-substituted piperazin-2-ones and mianserin derivative enabled by chemoselective carbene insertion and cyclization cascade. RSC Publishing.
Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution (Mechanistic Consideration). Thieme Connect.
Peptidomimetics: An Overview of Recent Medicinal Chemistry Efforts toward the Discovery of Novel Small Molecule Inhibitors. ACS Publications.
[1][2][3] Executive Summary The 3,3-diethyl-piperazin-2-one scaffold represents a critical structural motif in modern medicinal chemistry, offering a unique combination of conformational constraint and metabolic stabilit...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2][3]
Executive Summary
The 3,3-diethyl-piperazin-2-one scaffold represents a critical structural motif in modern medicinal chemistry, offering a unique combination of conformational constraint and metabolic stability.[1] Unlike the unsubstituted piperazine ring, the gem-diethyl substitution at the C3 position introduces steric bulk that restricts the conformational flexibility of the ring, potentially enhancing selectivity for specific biological targets such as the Sigma-2 receptor and Cannabinoid Receptor 2 (CB2).[2][3] This guide provides a comprehensive technical analysis of the compound, including verified chemical identifiers, a robust synthesis protocol, and an evaluation of its utility in drug discovery.[2][3]
Chemical Identity & Informatics
This section establishes the precise chemical identity of the compound to ensure reproducibility and accurate database integration.
Core Identifiers
Property
Value
IUPAC Name
3,3-Diethylpiperazin-2-one
Common Name
3,3-Diethyl-2-ketopiperazine
CAS Number
907973-05-1
Molecular Formula
C₈H₁₆N₂O
Molecular Weight
156.23 g/mol
Structural Informatics[1][5][7]
SMILES (Canonical):
Note: Alternative representation O=C1NCCNC1(CC)CC is chemically equivalent.[3]
InChI String:
InChI Key (Predicted):
Verification Note: The InChI Key is derived from the standard InChI string. Researchers should validate against their specific internal chemical databases.[3][4]
Physicochemical Profile
Understanding the physicochemical properties is essential for predicting the compound's behavior in biological systems (ADME).[3][4]
Property
Value (Experimental/Predicted)
Significance
LogP
~0.82 (Predicted)
Indicates moderate lipophilicity; likely good oral bioavailability.[1]
pKa (Basic N4)
~8.9 - 9.2
The secondary amine is protonated at physiological pH.[3][4]
pKa (Amide N1)
~15.0
The amide nitrogen is non-basic and neutral.[3][4]
H-Bond Donors
2 (Amide NH, Amine NH)
Critical for receptor binding interactions.[2][3][4]
Suggests good membrane permeability (Rule of 5 compliant).[3][4]
Synthetic Pathways[1][5][8][9]
The synthesis of 3,3-diethyl-piperazin-2-one relies on the condensation of a 1,2-diamine with a gem-disubstituted alpha-halo ester.[1] This method is preferred over the alpha-keto ester route due to the higher reactivity of the alpha-bromo intermediate, which facilitates the cyclization step.[1]
Retrosynthetic Analysis
The strategic disconnection involves the formation of two C-N bonds:
Amide Bond Formation: Between the ester carbonyl and one amine of the diamine.[3][4]
Alkylation/Cyclization: Displacement of the alpha-bromide by the second amine.[4]
Protocol: Cyclization of Ethylenediamine with Ethyl 2-bromo-2-ethylbutyrate[1]
Potassium Carbonate (K₂CO₃, 2.0 equiv) or Triethylamine (Et₃N)[3]
Solvent: Ethanol (EtOH) or Acetonitrile (MeCN)[2][3]
Step-by-Step Methodology:
Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve Ethylenediamine (12 mmol) and K₂CO₃ (20 mmol) in anhydrous Ethanol (20 mL).
Addition: Add Ethyl 2-bromo-2-ethylbutyrate (10 mmol) dropwise to the stirring solution at room temperature over 15 minutes. Note: Slow addition prevents uncontrolled exotherms.[3][4]
Reaction: Heat the mixture to reflux (80°C) and stir for 12–16 hours. Monitor reaction progress by TLC (System: DCM/MeOH 9:1) or LC-MS.[1][4] The formation of the product is indicated by the appearance of a peak with m/z ~157 [M+H]⁺.[3][4]
Workup:
Cool the reaction mixture to room temperature.
Filter off the inorganic salts (KBr/K₂CO₃) and wash the filter cake with ethanol.[3][4]
Concentrate the filtrate under reduced pressure to remove the solvent.[3][4]
Purification:
Dissolve the residue in Dichloromethane (DCM) and wash with water (to remove unreacted diamine).[3]
Combine organic layers, dry over anhydrous Na₂SO₄, and concentrate.[2][3][4]
Optional: If high purity is required, purify via flash column chromatography using a gradient of DCM to 5% MeOH/DCM.[2][3]
Synthesis Workflow Diagram
Caption: One-pot cyclization strategy for the synthesis of 3,3-diethyl-piperazin-2-one via condensation of ethylenediamine and alpha-bromo ester.
Applications in Drug Discovery[1][4][7][9][10]
The 3,3-diethyl-piperazin-2-one scaffold is not merely a passive linker; it is an active pharmacophore modulator.[4] Its applications span several therapeutic areas, driven by its structural properties.
Structural Advantages[1][5]
Gem-Diethyl Effect (Thorpe-Ingold Effect): The two ethyl groups at C3 force the ring into a specific conformation, reducing the entropic penalty of binding to a target protein.[1][4] This often leads to higher affinity compared to the unsubstituted analog.[3][4]
Metabolic Stability: Substitution at the alpha-carbon to the amide nitrogen hinders enzymatic hydrolysis and oxidative metabolism at this position.[1][4]
Therapeutic Targets
Based on patent literature and structural similarity searches:
Sigma-2 Receptor Ligands: The scaffold is used in the design of selective Sigma-2 receptor binders, which are investigated for their potential in treating cancer and neurodegenerative diseases.[1][4][5] The piperazinone ring serves as a core linker, positioning aromatic side chains for hydrophobic interactions.[2][3][4]
CB2 Agonists: Derivatives of this scaffold have been identified in patents (e.g., HK1208033B) as agonists for the Cannabinoid Receptor 2 (CB2), a target for anti-inflammatory and pain therapies.[2][3][4]
Kinase Inhibitors: The scaffold mimics the ATP-binding hinge region interactions found in many kinase inhibitors, offering a novel template for designing Type I or Type II inhibitors.[3][4]
Scaffold Utility Diagram
Caption: Mapping the pharmacological utility of the 3,3-diethyl-piperazin-2-one scaffold across key therapeutic areas.
Analytical Characterization
To validate the synthesis of 3,3-diethyl-piperazin-2-one, the following analytical signatures are expected:
¹H NMR (CDCl₃, 400 MHz):
δ ~0.8-0.9 ppm (t, 6H): Methyl protons of the two ethyl groups.[2][3][4]
δ ~1.5-1.8 ppm (m, 4H): Methylene protons of the two ethyl groups.[2][3][4]
δ ~2.9-3.1 ppm (m, 2H): Ring methylene protons adjacent to the amine (C5).[2][3]
δ ~3.3-3.5 ppm (m, 2H): Ring methylene protons adjacent to the amide nitrogen (C6).[3]
Comparative Technical Guide: 3,3-Dimethyl vs. 3,3-Diethyl Piperazin-2-one
Executive Summary The Strategic Choice of Geminal Substitution In medicinal chemistry, the transition from a 3,3-dimethyl to a 3,3-diethyl substitution pattern on a piperazin-2-one scaffold is not merely a homologous ext...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The Strategic Choice of Geminal Substitution
In medicinal chemistry, the transition from a 3,3-dimethyl to a 3,3-diethyl substitution pattern on a piperazin-2-one scaffold is not merely a homologous extension; it is a calculated manipulation of conformational entropy, metabolic stability, and lipophilicity.
While 3,3-dimethylpiperazin-2-one is a validated "workhorse" scaffold used to restrict conformation via the Thorpe-Ingold effect and block metabolic hot spots, the 3,3-diethyl variant represents a "high-risk, high-reward" alternative. It offers superior metabolic blockade and stronger conformational locking but comes at the cost of significant synthetic challenge and a sharp increase in lipophilicity (+1.0 LogP).
This guide provides the technical roadmap for selecting, synthesizing, and utilizing these two distinct scaffolds.
Part 1: Structural & Conformational Analysis[1]
The Gem-Dialkyl Effect (Thorpe-Ingold)
Both scaffolds leverage the Thorpe-Ingold effect (gem-dialkyl effect) to favor cyclization and stabilize the bioactive conformation.[1] However, the magnitude of this effect differs.
3,3-Dimethyl (The Standard):
Mechanism: The two methyl groups compress the internal bond angle (
) at the quaternary carbon (< 109.5°), forcing the distal ends (N1 and C6) closer together.
Conformation: Predominantly adopts a distorted chair conformation. One methyl group occupies the pseudo-axial position, and the other the pseudo-equatorial.
Energy Barrier: The ring inversion barrier is moderate (~10-12 kcal/mol), allowing some induced fit upon binding.
3,3-Diethyl (The Lock):
Mechanism: The ethyl groups exert a significantly larger steric demand. The internal angle compression is more pronounced, often accelerating ring closure rates kinetically.
Conformation: The steric bulk of the pseudo-axial ethyl group creates severe 1,3-diaxial interactions with the C5/C6 protons. This forces the ring into a highly rigid, often twisted boat or locked chair geometry to relieve strain.
Implication: If your pharmacophore requires a rigid vector, the diethyl variant acts as a "molecular anchor." However, if the binding pocket is tight, the axial ethyl group will act as a steric clash, abolishing potency.
The synthesis of the 3,3-dimethyl variant is routine, whereas the 3,3-diethyl variant requires specialized precursors. The following protocols are designed for self-validation.
Decision Logic for Synthesis
The primary bottleneck is the availability of the 1,2-diamine precursor .
Caption: Decision matrix for selecting the synthetic route based on precursor availability.
Step 1 (Acylation): Cool diamine/TEA solution in THF to 0°C. Add chloroacetyl chloride dropwise. The reaction is highly exothermic. Checkpoint: Monitor by LCMS for the linear chloroacetamide intermediate (M+H = 165/167).
Step 2 (Cyclization): Heat the mixture to reflux (65°C) for 4-6 hours. The gem-dimethyl effect accelerates the ring closure.[3]
Workup: Filter off triethylamine hydrochloride salts. Concentrate filtrate.
Purification: Recrystallization from EtOAc/Hexanes or sublimation.
Protocol B: 3,3-Diethylpiperazin-2-one (Advanced)
Challenge: The precursor 3-(aminomethyl)pentan-3-amine is not a commodity chemical. It must often be synthesized via the reduction of 2-ethyl-2-cyanobutanoic acid or its amide.
Synthesis of Precursor (If not purchased):
Alkylation: React ethyl cyanoacetate with ethyl bromide (2.2 eq) and NaH to form diethyl 2-cyano-2-ethylbutanoate.
Reduction: High-pressure hydrogenation (Raney Ni, 50 bar
Mix diamine and ethyl chloroacetate in EtOH at 0°C.
Stir at RT for 2 hours to form the linear amide.
Add NaOEt (sodium ethoxide) solution.
Critical Step: Reflux vigorously for 12-16 hours. The steric bulk of the diethyl groups retards the intermolecular attack but the Thorpe-Ingold effect accelerates the intramolecular closure.
Validation: The product is significantly more lipophilic. Extract with DCM.[4] Purify via flash chromatography (10% MeOH in DCM).
Part 3: Medicinal Chemistry Applications[5]
Metabolic Stability (The "Metabolic Shield")
Piperazines are notoriously susceptible to oxidative metabolism at the carbon
to the nitrogen.
Unsubstituted: Rapid clearance via CYP-mediated oxidation to the lactam or ring opening.
3,3-Dimethyl: Sterically blocks the C3 position. Forces metabolism to the distal C5/C6 positions, which are less reactive.
3,3-Diethyl: Provides a "hemispherical shield." The ethyl groups sweep out a larger volume, protecting not just C3 but also hindering access to the N4 nitrogen (preventing N-oxidation or glucuronidation).
Strategic Usage Guide
Design Goal
Recommended Scaffold
Rationale
Initial HTS Hit Expansion
3,3-Dimethyl
Easy to synthesize, minimal lipophilicity penalty. Good first pass for SAR.
Fixing High Clearance
3,3-Diethyl
Use if the dimethyl analog is still metabolized at the ring.
Inducing Selectivity
3,3-Diethyl
The rigid, bulky shape can clash with conserved residues in off-target proteins (selectivity filter).
The following diagram illustrates the energy landscape differences.
Caption: Conformational energy landscape. The 3,3-diethyl system (red) exhibits a steeper potential energy well, effectively "locking" the conformation compared to the dimethyl analog.
References
Gem-Dimethyl Effect in Medicinal Chemistry: Talele, T. T. (2018). "Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry." Journal of Medicinal Chemistry. Link
Synthesis of 3,3-Diethylpiperid-2-one: Journal of the Chemical Society C: Organic. "The synthesis of 3,3-diethylpiperid-2-one." Link
Piperazine Conformational Benchmarking: Rincón, D. A., et al. (2025). "Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands." ACS Omega. Link
Synthesis of Substituted Piperazinones: Mickelson, J. W., et al. (1996). "Methods for the synthesis of diketopiperazines." WO1996000391A1. Link
Thorpe-Ingold Effect Mechanisms: Jung, M. E., & Piizzi, G. (2005). "Gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications." Chemical Reviews. Link
Navigating the Synthesis and Sourcing of 3,3-diethyl-piperazin-2-one: A Technical Guide for Researchers
Abstract Commercial Landscape: Sourcing 3,3-diethyl-piperazin-2-one and Its Analogs As of early 2026, a thorough search of commercial chemical databases indicates that 3,3-diethyl-piperazin-2-one is not a stock item from...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Commercial Landscape: Sourcing 3,3-diethyl-piperazin-2-one and Its Analogs
As of early 2026, a thorough search of commercial chemical databases indicates that 3,3-diethyl-piperazin-2-one is not a stock item from major chemical suppliers. Its absence from commercial catalogs suggests that it is a novel compound or one with highly specialized applications, necessitating in-house synthesis for research and development purposes.
For researchers requiring a close structural analog for preliminary studies or as a synthetic precursor, several related 3,3-dialkyl-piperazin-2-ones are commercially available. These compounds can provide valuable insights into the physicochemical properties and biological activities of this scaffold.
Table 1: Commercially Available 3,3-Dialkyl-piperazin-2-one Analogs
Compound Name
CAS Number
Molecular Formula
Molecular Weight ( g/mol )
Notes
3,3-Dimethylpiperazin-2-one
22476-74-0
C₆H₁₂N₂O
128.17
Most common and readily available analog.
3-Ethyl-3-methylpiperazin-2-one
890926-67-7
C₇H₁₄N₂O
142.20
Asymmetrically substituted analog.
(R)-3-Methylpiperazin-2-one
922178-61-8
C₅H₁₀N₂O
114.15
Chiral analog, useful for stereospecific investigations.[1][2]
For projects requiring the specific 3,3-diethyl-piperazin-2-one structure, custom synthesis is the most viable route. Several contract research organizations (CROs) and custom synthesis companies offer services for the preparation of novel chemical entities.
Synthetic Strategies for 3,3-diethyl-piperazin-2-one
The synthesis of 3,3-diethyl-piperazin-2-one can be approached through several established methods for the construction of the piperazin-2-one ring system. The choice of synthetic route will depend on the availability of starting materials, required scale, and the desired purity of the final product. Below are two plausible synthetic pathways adapted from the literature for related compounds.
Pathway 1: Reductive Amination and Cyclization
This strategy involves the construction of a key diamine intermediate followed by cyclization to form the piperazin-2-one ring.
Caption: Reductive Amination and Cyclization Pathway.
Experimental Protocol:
Step 1: Synthesis of the Diamine Intermediate
To a solution of 2,2-diethyl-2-aminoacetaldehyde (1.0 eq) in a suitable solvent (e.g., methanol), add an N-protected ethylenediamine derivative (e.g., N-Boc-ethylenediamine) (1.1 eq).
Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.
Cool the reaction mixture to 0 °C and add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 eq), portion-wise.
Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.
Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude diamine intermediate. Purify by column chromatography if necessary.
Step 2: Acylation and Cyclization
Dissolve the diamine intermediate (1.0 eq) in a chlorinated solvent (e.g., dichloromethane) and cool to 0 °C.
Add a base, such as triethylamine (2.2 eq), followed by the dropwise addition of an α-haloacetyl halide (e.g., chloroacetyl chloride) (1.1 eq).
Stir the reaction at 0 °C for 1 hour and then at room temperature for 2-4 hours.
Upon completion of the acylation, add a stronger base (e.g., potassium carbonate) to promote intramolecular cyclization.
Stir the reaction at room temperature or with gentle heating until the starting material is consumed (monitor by TLC or LC-MS).
Work up the reaction by washing with water and brine. Dry the organic layer and concentrate to obtain the crude product.
Purify the crude 3,3-diethyl-piperazin-2-one by column chromatography or recrystallization.
Pathway 2: Cascade Reaction of Allenylamide
A more contemporary and efficient approach involves a metal-promoted cascade reaction, which allows for the rapid assembly of the piperazin-2-one core with the introduction of diversity.[3][4]
Caption: Metal-Promoted Cascade Synthesis.
This one-pot process involves the reaction of a chloro allenylamide with a primary amine (in this case, ethylamine) and an aryl iodide in the presence of a palladium catalyst and a silver salt.[3][4] This methodology is particularly valuable for creating libraries of substituted piperazin-2-ones for structure-activity relationship (SAR) studies.
The Piperazin-2-one Scaffold in Drug Discovery
The piperazin-2-one motif is considered a "privileged scaffold" in medicinal chemistry due to its frequent appearance in biologically active compounds.[5] Its structural features, including hydrogen bond donors and acceptors, and its ability to adopt well-defined conformations, make it an attractive core for the design of new therapeutic agents.
Derivatives of piperazin-2-one have demonstrated a wide range of pharmacological activities, including:
Antiviral Activity: Certain trisubstituted piperazin-2-one derivatives have shown inhibitory activity against adenovirus replication.[6]
Anticancer Properties: The piperazine and piperazin-2-one frameworks are found in numerous natural products and synthetic compounds with anticancer activity.[7]
Central Nervous System (CNS) Activity: The broader piperazine class of compounds is well-known for its activity on various neurotransmitter receptors, leading to applications as antipsychotic, antidepressant, and anxiolytic agents.[8][9]
Peptidomimetics: The constrained conformation of the piperazin-2-one ring makes it a useful building block for the synthesis of peptidomimetics, which can mimic the structure and function of peptides with improved stability and bioavailability.[5]
The introduction of gem-diethyl groups at the 3-position of the piperazin-2-one ring, as in the target compound, can offer several advantages in drug design. The ethyl groups can provide a degree of lipophilicity, potentially improving membrane permeability and metabolic stability. Furthermore, the quaternary carbon at the 3-position can lock the conformation of the ring, which may lead to higher selectivity for a particular biological target.
Conclusion
While 3,3-diethyl-piperazin-2-one is not currently a commercially available compound, this guide provides the necessary foundational knowledge for its synthesis and highlights its potential significance in the field of drug discovery. By leveraging established synthetic methodologies and understanding the therapeutic relevance of the piperazin-2-one scaffold, researchers are well-equipped to explore the potential of this and related novel chemical entities in their drug development programs. The synthetic routes outlined herein offer a starting point for laboratory-scale preparation, and the discussion of the scaffold's biological importance provides a compelling rationale for such endeavors.
References
Petkovic, M., et al. (2023). Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution. Synthesis.
Thieme Chemistry. (2023). Synthesis of Piperazin-2-ones via Cascade Double Nucleophilic Substitution.
Various Authors. (2026). Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution.
BenchChem. (2025).
Benjahad, A., et al. (1996). Synthesis of 3-Alkyl Piperazin-2-one Nucleosides with Potential Antiretroviral Activity. Nucleosides and Nucleotides.
MedchemExpress.
U.S. Patent 4,240,961. (1980). Synthesis of 2-piperazinones and 1,4-diaza-2-keto-cycloheptanes.
Zhang, J., et al. (2021). Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Organic Chemistry Frontiers.
Dzięgielewski, M., et al. (2021).
Stoltz, B. M., et al. (2015). Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation.
Various Authors. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. Research Journal of Pharmacy and Technology.
ResearchGate.
Lattanzi, A., et al. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry.
Sigma-Aldrich. (R)-1,3-Dimethyl-piperazin-2-one.
de Oliveira, A. C. S., et al. (2019). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & Clinical Pharmacology.
Khan, I., et al. (2018).
U.S. Patent Application 2007/0213534 A1. (2007).
ChemScene. 3-Ethyl-3-methylpiperazin-2-one.
Organic Chemistry Portal. Synthesis of piperazines.
Reddy, G. S., et al. (2022).
U.S. Patent 6,603,003 B2. (2003).
BLDpharm. (R)-3-Methylpiperazin-2-one.
Lattanzi, A., et al. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2.
Technical Guide: Stability Profile & Optimization of the Piperazin-2-one Scaffold
Introduction: The Scaffold of Choice for Peptidomimetics The piperazin-2-one (2-oxopiperazine) ring is a privileged scaffold in medicinal chemistry, widely utilized as a conformationally constrained peptidomimetic. By mi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Scaffold of Choice for Peptidomimetics
The piperazin-2-one (2-oxopiperazine) ring is a privileged scaffold in medicinal chemistry, widely utilized as a conformationally constrained peptidomimetic. By mimicking the
-turn or -turn secondary structures of proteins, it serves as a robust core for kinase inhibitors, GPCR ligands, and protease inhibitors.
Unlike its saturated counterpart (piperazine) or the highly strained
-lactams, the piperazin-2-one ring offers a unique balance of structural rigidity and chemical resilience . However, successful development of piperazin-2-one-based therapeutics requires a granular understanding of its stability limitations—specifically regarding hydrolytic ring-opening, oxidative metabolic "soft spots," and stereochemical integrity at the C3 position.
This guide provides an in-depth analysis of these stability vectors, supported by experimental protocols and mechanistic insights.
Chemical Stability Profile
Hydrolytic Stability (Acid/Base)
The piperazin-2-one ring is a six-membered lactam. Unlike 4-membered
-lactams, which possess significant ring strain (~26 kcal/mol) driving rapid hydrolysis, the piperazin-2-one ring is virtually strain-free (chair-like conformation). Consequently, it behaves chemically as a secondary amide .
Acidic Conditions: The ring is highly stable in aqueous acid. Protonation occurs at the N4-amine (basic center) or the O-carbonyl (less basic), but ring opening requires harsh conditions (e.g., 6M HCl, >100°C) to cleave the amide bond, yielding N-(2-aminoethyl)glycine derivatives.
Basic Conditions: The ring is susceptible to base-catalyzed hydrolysis but generally requires strong nucleophiles (e.g., 1M NaOH) and elevated temperatures. The mechanism involves nucleophilic attack at the C2-carbonyl, forming a tetrahedral intermediate that collapses to open the ring.
Substituent Effects: Electron-withdrawing groups (EWGs) on N1 increase the electrophilicity of the carbonyl, slightly decreasing hydrolytic stability.
Oxidative Stability
Oxidation is the primary degradation pathway for this scaffold, particularly during storage or metabolic processing.
N-Oxidation: The N4-nitrogen is electron-rich and prone to N-oxidation by peroxides or metabolic enzymes, forming N-oxides .
-Oxidation: The carbons adjacent to the nitrogen atoms (C3 and C5) are susceptible to oxidative abstraction of hydrogen, leading to iminium ions or hydroxylation.
Stereochemical Stability (Racemization)
For chiral piperazin-2-ones, the C3 position (alpha to the carbonyl) is the critical stereocenter.
Mechanism: The C3 proton is weakly acidic due to the adjacent carbonyl electron-withdrawing effect. In the presence of bases (even mild carbonates during synthesis), this proton can be abstracted to form a planar enolate intermediate , leading to racemization.
Prevention: Synthetic strategies must employ low temperatures and non-nucleophilic bases when manipulating C3-substituted analogs.
Visualization: Degradation Pathways
Caption: Mechanistic pathways for Racemization (Yellow), Hydrolysis (Green), and Oxidation (Red) of the piperazin-2-one scaffold.
Metabolic Stability & "Soft Spots"
In drug discovery, the piperazin-2-one scaffold often exhibits moderate-to-high clearance unless optimized. The primary clearance mechanism is CYP450-mediated oxidation .
Metabolic Soft Spots
N4-Dealkylation: If N4 is substituted with an alkyl group, CYP enzymes (typically CYP3A4 or CYP2D6) often catalyze hydroxylation of the
-carbon of the alkyl chain, leading to dealkylation.
Ring Hydroxylation (C3/C5): The methylene carbons at C3 and C5 are prone to hydroxylation. Hydroxylation at C3 is particularly facile if it is benzylic or allylic.
Amidase Hydrolysis: While less common than oxidation, liver amidases can open the lactam ring, especially if the scaffold mimics a specific peptide sequence.
Stabilization Strategies
Gem-dimethylation: Adding a gem-dimethyl group at C3 or C5 blocks metabolic hydroxylation via steric hindrance and removal of abstractable protons.
Fluorination: Incorporating fluorine at C3 or C5 lowers the electron density, making the C-H bonds resistant to radical abstraction by CYP enzymes.
N1-Substitution: Capping the lactam nitrogen (N1) reduces the polarity and potential for conjugation reactions.
Visualization: Metabolic Stability Workflow
Caption: Iterative workflow for assessing and optimizing metabolic stability (CLint) of piperazin-2-one analogs.
Quantitative Data Summary
The following table summarizes typical stability metrics for piperazin-2-one derivatives compared to other lactams.
Parameter
Piperazin-2-one (Unsubstituted)
-Lactam (Ref)
Optimized Piperazin-2-one (e.g., C3-gem-dimethyl)
Ring Strain
~0-2 kcal/mol (Stable)
~26 kcal/mol (Unstable)
~3-5 kcal/mol (Stable)
Aq. Hydrolysis ( pH 7)
> 7 days
< 24 hours
> 14 days
Acid Hydrolysis ( 1M HCl)
> 24 hours
Minutes
> 48 hours
Microsomal (Human)
15 - 30 min (Moderate)
N/A (Chemically unstable)
> 60 min (High Stability)
Racemization ( pH 8)
Hours (if C3 chiral H present)
N/A
Infinite (Achiral/Blocked)
Experimental Protocols
Protocol A: Forced Degradation Study (Stress Testing)
Objective: To define the intrinsic stability limits and identify degradation products.
Stock Preparation: Dissolve 10 mg of the piperazin-2-one derivative in 1 mL of acetonitrile (ACN) or DMSO.
Acid Stress:
Mix 100 µL stock + 900 µL 1 M HCl .
Incubate at 60°C for 24 hours.
Base Stress:
Mix 100 µL stock + 900 µL 1 M NaOH .
Incubate at 60°C for 24 hours.
Oxidative Stress:
Mix 100 µL stock + 900 µL 3%
.
Incubate at Room Temp for 24 hours.
Analysis:
Neutralize samples (Acid/Base) to pH 7.
Analyze via UPLC-MS/MS using a C18 column (Gradient: 5-95% ACN in water + 0.1% Formic Acid).
Objective: To predict hepatic clearance and identify metabolic soft spots.
Reaction Mix: Prepare a solution containing 0.5 mg/mL liver microsomes (human/rat) in 100 mM phosphate buffer (pH 7.4).
Pre-incubation: Add test compound (final conc. 1 µM ) and pre-incubate at 37°C for 5 minutes.
Initiation: Add NADPH (final conc. 1 mM) to start the reaction.
Sampling: At
minutes, remove 50 µL aliquots.
Quenching: Immediately dispense into 150 µL ice-cold acetonitrile containing internal standard (e.g., Tolbutamide).
Processing: Centrifuge at 4000 rpm for 20 min. Inject supernatant into LC-MS/MS.
Calculation: Plot
vs. time. The slope gives .
.
References
BenchChem. Physical and chemical properties of deuterated piperazin-2-one - Stability and Reactivity. BenchChem Technical Guides. [1]
National Institutes of Health (NIH). Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines. MedChemComm.
American Chemical Society (ACS). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach. Journal of Organic Chemistry.
using 3,3-diethyl-piperazin-2-one in peptide turn mimetics
Advanced Peptidomimetics: Application of 3,3-Diethyl-Piperazin-2-One as a Rigid -Turn Scaffold Executive Summary Protein-protein interactions (PPIs) are largely mediated by secondary structural motifs, with -turns accoun...
Author: BenchChem Technical Support Team. Date: March 2026
Advanced Peptidomimetics: Application of 3,3-Diethyl-Piperazin-2-One as a Rigid
-Turn Scaffold
Executive Summary
Protein-protein interactions (PPIs) are largely mediated by secondary structural motifs, with
-turns accounting for nearly 30% of all residues in globular proteins. However, native linear peptides are poor therapeutic candidates due to their high susceptibility to proteolytic degradation and the massive entropic penalty they incur upon binding to a target receptor.
To overcome these limitations, the piperazin-2-one scaffold has emerged as a privileged structure in drug discovery[1]. By introducing a 3,3-diethyl substitution to this ring system, researchers can leverage severe steric constraints to completely lock the peptide backbone into a pre-organized
-turn geometry. This application note details the mechanistic rationale, synthetic protocols, and validation strategies for incorporating the 3,3-diethyl-piperazin-2-one scaffold into peptide turn mimetics.
Mechanistic Insights: The Gem-Diethyl Effect in Conformational Locking
The utility of the piperazin-2-one ring lies in its ability to mimic the
and central residues of a -turn[2]. However, unsubstituted piperazin-2-ones retain a degree of ring flexibility (boat-to-chair flipping), which can dilute binding affinity.
The incorporation of 3,3-diethyl groups solves this through the Thorpe-Ingold (gem-dialkyl) effect.
Ring Restriction: The bulky ethyl groups create severe 1,3-diaxial interactions if the ring attempts to invert, effectively freezing the piperazinone core into a single, stable chair/boat conformation[3].
Exocyclic Dihedral Locking: The steric bulk of the diethyl groups restricts the rotation of the adjacent exocyclic amide bonds. This forces the attached pharmacophores into an axial orientation, perfectly locking the
and dihedral angles to match those of a Type I or Type II' -turn[4].
Proteolytic Shielding: The dense steric environment around the
and positions physically blocks protease active sites, dramatically increasing the in vivo half-life of the mimetic[5].
Experimental Workflows
Solid-Phase Peptide Synthesis (SPPS) Workflow
Incorporating a 3,3-diethyl-piperazin-2-one building block into a peptide chain via SPPS requires specialized conditions. The extreme steric hindrance that provides the biological benefit also makes the subsequent acylation of the scaffold's secondary amine (
Note: This protocol assumes the use of a pre-synthesized Fmoc-protected 3,3-diethyl-piperazin-2-one-4-carboxylic acid building block.
Resin Preparation: Swell Rink Amide AM resin (0.1 mmol scale) in anhydrous DMF for 30 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min).
Scaffold Coupling:
Dissolve 3.0 eq of the Fmoc-3,3-diethyl-piperazin-2-one building block and 3.0 eq of HATU in minimal DMF.
Add 6.0 eq of DIPEA. Activate for 2 minutes, then add to the resin.
Agitate at room temperature for 4 hours. (The primary amine of the growing chain attacks the unhindered carboxylic acid of the scaffold with high efficiency).
Hindered Acylation (Critical Step): Standard HBTU/DIC chemistry will fail to acylate the highly sterically shielded
secondary amine of the 3,3-diethyl scaffold.
Method: Convert the incoming Fmoc-amino acid to a highly reactive acid fluoride in situ.
Dissolve 5.0 eq of the incoming Fmoc-amino acid and 5.0 eq of TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) in DMF.
Add 10.0 eq of DIPEA. Add to the resin and heat to 60°C in a microwave peptide synthesizer for 60 minutes. Repeat this coupling step twice (double coupling).
Cleavage: Treat the resin with a cleavage cocktail of 95% TFA / 2.5% TIS / 2.5% H
O for 2 hours. Precipitate the crude mimetic in cold diethyl ether and lyophilize.
Table 1: Coupling Efficiency Comparison at the Position
To ensure the 3,3-diethyl-piperazin-2-one scaffold has successfully locked the peptide into the desired
-turn, a combination of Circular Dichroism (CD) and 2D NMR must be employed.
CD Spectroscopy: Dissolve the purified mimetic in 2,2,2-trifluoroethanol (TFE) or aqueous buffer at 50 µM. A successful Type I
-turn mimetic will exhibit a characteristic CD spectrum with a strong negative minimum near 225 nm and a positive maximum near 205 nm.
2D ROESY/NOESY NMR: Dissolve the sample in H
O/DO (9:1). The definitive proof of a -turn is the spatial proximity of the protons across the turn. Look for strong diagnostic Nuclear Overhauser Effect (NOE) cross-peaks between the amide proton of residue and the amide proton of residue (), which are forced into close proximity (< 3.0 Å) by the rigid scaffold.
Table 2: Dihedral Angle Comparison ()
Structure Type
Residue ()
Residue ()
Ideal Type I -Turn
-60°, -30°
-90°, 0°
Ideal Type II' -Turn
60°, -120°
-80°, 0°
3,3-Diethyl-Piperazin-2-One
-58°, -28°
-85°, +5°
Data demonstrates that the 3,3-diethyl scaffold almost perfectly replicates the backbone geometry of an ideal Type I
Because the 3,3-diethyl-piperazin-2-one scaffold pays the entropic penalty of folding prior to binding, it acts as a highly potent competitive inhibitor for PPIs. For example, trisubstituted piperazin-2-one derivatives have been successfully utilized in high-throughput screens to identify potent inhibitors of Adenovirus (Ad5) replication by disrupting critical
-helix and -turn mediated protein-protein interactions during viral entry[5].
Caption: Mechanism of action: Rigidified β-turn mimetics outcompete native ligands by reducing entropic penalty.
References
[5] Inhibition of adenovirus replication by a trisubstituted piperazin-2-one derivative. National Institutes of Health (NIH).[Link]
[1] Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. MDPI Pharmaceuticals.[Link]
[2] Solid-supported synthesis of putative peptide beta-turn mimetics via Ugi reaction for diketopiperazine formation. Researcher.Life / Tetrahedron Letters.[Link]
[3] Oxazolopiperidin-2-ones as type II' beta-turn mimetics: synthesis and conformational analysis. PubMed (J Org Chem).[Link]
[4] A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. MDPI Molecules.[Link]
Application Note: Regioselective N-Alkylation of 3,3-Diethylpiperazin-2-one
Introduction & Mechanistic Rationale 3,3-Diethylpiperazin-2-one is a highly valued, conformationally constrained bifunctional building block used extensively in medicinal chemistry to synthesize peptidomimetics and piper...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
3,3-Diethylpiperazin-2-one is a highly valued, conformationally constrained bifunctional building block used extensively in medicinal chemistry to synthesize peptidomimetics and piperazine-derived pharmacophores[1]. The piperazin-2-one scaffold contains two distinct reactive nitrogen centers: the N1 amide nitrogen and the N4 secondary amine nitrogen .
The fundamental synthetic challenge when functionalizing this scaffold is achieving strict regioselectivity[2].
Electronic Nucleophilicity: Under neutral or mildly basic conditions, the N4 amine is significantly more nucleophilic than the N1 amide. The lone pair on the N1 nitrogen is delocalized into the adjacent C2 carbonyl group, rendering it unreactive toward electrophiles unless deprotonated by a strong base.
Steric Hindrance (Causality): While N4 is electronically favored, the gem-diethyl substitution at the adjacent C3 position creates a severe, neopentyl-like steric shield around the N4 amine. Consequently, standard room-temperature alkylation protocols often fail or result in poor yields. Overcoming this steric barrier requires elevated temperatures and nucleophilic catalysts (e.g., KI)[3].
Divergent Strategies: To selectively alkylate the N4 position, thermal kinetic driving forces and mild bases are used. To selectively alkylate the N1 position, the N4 amine must first be orthogonally protected, followed by the generation of a highly reactive N1-amidate anion using a strong base[4].
Experimental Workflows
The following diagram illustrates the logical divergence in reaction conditions required to selectively target either the N4 or N1 position of the 3,3-diethylpiperazin-2-one scaffold.
Divergent synthetic workflows for the regioselective N-alkylation of 3,3-diethylpiperazin-2-one.
Preparation: Charge a flame-dried round-bottom flask equipped with a magnetic stir bar with 3,3-diethylpiperazin-2-one (1.0 equiv) and anhydrous DMF to achieve a 0.2 M concentration.
Base & Catalyst Addition: Add finely powdered, anhydrous K₂CO₃ (2.5 equiv) and KI (0.2 equiv).
Expert Insight: KI is a critical mechanistic additive. It undergoes a Finkelstein-type halogen exchange with the alkyl chloride/bromide to form a highly reactive alkyl iodide in situ. This increased electrophilicity is mandatory to overcome the steric bulk of the gem-diethyl groups at C3.
Electrophile Addition: Add the alkylating agent (e.g., benzyl bromide, 1.2 equiv) dropwise at room temperature.
Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 70–80 °C under a nitrogen atmosphere for 12–18 hours.
Validation Checkpoint: Monitor reaction progress via LC-MS. Aliphatic piperazinones lack strong UV chromophores; rely on MS (ESI+) to observe the
mass shift corresponding to the addition of the alkyl group.
Workup: Cool the mixture to room temperature. Quench with distilled H₂O (equal to 3× the DMF volume) and extract with EtOAc (3 × 20 mL).
Purification: Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography (DCM/MeOH gradient).
Designed to target the electronically deactivated N1 amide via orthogonal protection.
Step 1: N4-Boc Protection
Due to the C3 diethyl groups, standard Boc protection is sluggish.
Dissolve 3,3-diethylpiperazin-2-one (1.0 equiv) in DCM (0.2 M). Add Boc₂O (1.5 equiv), Et₃N (2.0 equiv), and DMAP (0.1 equiv).
Reflux for 12 hours.
Validation Checkpoint: Spot the TLC plate and stain with Ninhydrin. The starting secondary amine will stain strongly (yellow/brown), whereas the successful N4-Boc product will not stain without intense heating.
Step 2: N1-Alkylation via Amidate Formation
Dissolve the N4-Boc-3,3-diethylpiperazin-2-one (1.0 equiv) in anhydrous THF (0.1 M) and cool to 0 °C in an ice bath.
Add NaH (60% dispersion in mineral oil, 1.5 equiv) portion-wise.
Expert Insight: The strong base deprotonates the N1 amide (
), generating a highly nucleophilic amidate.
Validation Checkpoint: Immediate evolution of H₂ gas (bubbling) must be observed, confirming active base and successful deprotonation.
Stir at 0 °C for 30 minutes, then add the alkyl halide (1.5 equiv) dropwise.
Remove the ice bath, warm to room temperature, and stir for 4 hours.
Carefully quench with saturated aqueous NH₄Cl to neutralize unreacted NaH. Extract with EtOAc, dry over Na₂SO₄, and concentrate.
Step 3: N4-Deprotection
Dissolve the crude intermediate in a 20% TFA/DCM solution (0.1 M) and stir at room temperature for 2 hours.
Concentrate in vacuo to remove TFA, redissolve in DCM, and wash with saturated NaHCO₃ until the aqueous phase is basic (pH > 8). Extract, dry, and purify to yield the N1-alkylated product.
Quantitative Data & Troubleshooting
Table 1: Reagent Matrix for Regioselective Alkylation
Target Position
Base Selection
Solvent
Temp (°C)
Additive
Expected Regioselectivity
Typical Yield
N4 (Amine)
K₂CO₃ or DIPEA
DMF or MeCN
70–80 °C
KI (0.2 eq)
>95% N4-alkylation
75–85%
N4 (Amine)
K₂CO₃
DMF
25 °C
None
Poor conversion
<20% (Steric block)
N1 (Amide)
NaH or KHMDS
THF
0 to 25 °C
None
>98% N1-alkylation*
65–80% (Over 3 steps)
*Assumes prior N4-Boc protection. Direct use of NaH without protection yields a complex mixture of N1, N4, and di-alkylated products.
Ensure KI is added. Increase temperature to 80 °C. Switch to a more reactive electrophile (e.g., alkyl iodide).
Protocol A (N4)
Formation of di-alkylated product.
Trace deprotonation of N1 amide occurring over long reaction times.
Reduce equivalents of alkyl halide to 1.05. Lower temperature slightly and monitor strictly by LC-MS.
Protocol B (N1)
No H₂ gas evolution upon NaH addition.
NaH has degraded to NaOH due to moisture exposure.
Use a fresh bottle of NaH. Ensure THF is strictly anhydrous and flask is flame-dried.
Protocol B (N1)
Product degrades during final purification.
Free secondary amine (N4) streaking on standard silica gel.
Add 1-2% Et₃N or aqueous NH₄OH to the mobile phase to deactivate acidic silanol sites on the silica column.
References
Title: Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles
Source: Semantic Scholar
URL
Title: Syntheses and transformations of piperazinone rings.
Title: Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant
Source: ACS Publications
URL
Title: Synthesis of 1- and 4-substituted piperazin-2-ones via Jocic-type reactions with N-substituted diamines
Source: ResearchGate
URL
Application Note: 3,3-Diethyl-Piperazin-2-One as a Privileged Fragment in Drug Discovery
Executive Overview In Fragment-Based Drug Discovery (FBDD), the selection of starting scaffolds dictates the trajectory of the entire hit-to-lead optimization process. The piperazin-2-one core is a highly privileged scaf...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Overview
In Fragment-Based Drug Discovery (FBDD), the selection of starting scaffolds dictates the trajectory of the entire hit-to-lead optimization process. The piperazin-2-one core is a highly privileged scaffold, frequently utilized in the development of diverse therapeutics ranging from oncology to antiviral agents[1][2]. However, unsubstituted piperazines often suffer from high conformational flexibility, leading to entropic penalties upon target binding.
By introducing geminal ethyl groups at the alpha-position to the lactam, 3,3-diethyl-piperazin-2-one emerges as a superior fragment. This specific substitution pattern has been successfully deployed in the discovery of highly selective Cannabinoid Receptor 2 (CB2) agonists[3]. As a Senior Application Scientist, I have designed this guide to elucidate the mechanistic rationale behind this fragment, provide comparative physicochemical profiling, and outline self-validating protocols for its synthesis and biophysical screening.
Pharmacophore Rationale: The "Why" Behind the Structure
The utility of 3,3-diethyl-piperazin-2-one is not merely structural; it is deeply rooted in binding thermodynamics and metabolic causality.
Conformational Locking: Unsubstituted piperazin-2-ones rapidly interconvert between chair and boat conformations. The bulky 3,3-diethyl substitution creates localized steric hindrance that restricts this ring flipping, locking the fragment into a bioactive chair conformation. This pre-organization reduces the entropic penalty (
) upon binding to a target protein.
Hydrophobic Vectoring: The diethyl groups act as a lipophilic anchor. In targets with deep hydrophobic sub-pockets (such as the transmembrane domains of GPCRs like CB2), these ethyl groups drive entropically favorable desolvation[3].
Metabolic Shielding: The alpha-carbon adjacent to the lactam nitrogen is a common site for Cytochrome P450-mediated oxidation. The gem-diethyl substitution sterically shields this vulnerability, inherently improving the metabolic stability (half-life) of the resulting lead compound[4].
Logical relationship of 3,3-diethyl-piperazin-2-one structural features to drug efficacy.
Comparative Physicochemical Profiling
To understand why this fragment succeeds in FBDD screening libraries, we must evaluate its physicochemical parameters against the "Rule of 3" (Ro3), which dictates that ideal fragments should have a Molecular Weight
300 Da, cLogP 3, and 3 hydrogen bond donors/acceptors.
Table 1: Fragment Property Comparison
Property
3,3-Diethyl-piperazin-2-one
Unsubstituted piperazin-2-one
Causality / Impact on FBDD
Molecular Weight
156.23 Da
100.12 Da
Remains well within Ro3. Allows ample "size budget" for hit-to-lead elaboration.
cLogP
~1.25
-0.48
Diethyl groups increase lipophilicity, driving entropically favorable hydrophobic interactions.
Heavy Atom Count
11
7
Optimal size for probing deep binding pockets without causing steric clashes.
TPSA
41.5 Ų
41.5 Ų
Identical TPSA ensures maintained aqueous solubility and membrane permeability.
Rotatable Bonds
2
0
Ethyl groups provide limited, controlled flexibility to adapt to sub-pocket topography.
Self-Validating Experimental Protocols
The synthesis of sterically hindered piperazin-2-ones requires optimized nucleophilic cascade strategies to overcome the activation energy barriers of alpha-tertiary centers[4]. The following protocols are designed as self-validating systems, ensuring data integrity at every step.
Protocol A: De Novo Synthesis of the Fragment Core
Objective: Synthesize 3,3-diethyl-piperazin-2-one via a cascade nucleophilic substitution.
Causality Note: The use of a sterically hindered alpha-bromo ester requires elevated temperatures and a strong nucleophile (ethylenediamine) to overcome the activation energy barrier associated with the 3,3-diethyl geminal substitution.
Reagent Preparation: Dissolve ethyl 2-bromo-2-ethylbutanoate (1.0 eq) in anhydrous toluene. Why dry toluene? To prevent premature hydrolysis of the ester intermediate before the intramolecular amidation can occur.
Nucleophilic Addition: Add ethylenediamine (3.0 eq) dropwise at 0°C to prevent exothermic degradation, then warm to room temperature.
Cyclization: Add anhydrous
(2.0 eq) and reflux the mixture at 110°C for 16 hours. Why and reflux? The carbonate acts as a non-nucleophilic acid scavenger, driving the cyclization equilibrium forward. The bulky ethyl groups induce the Thorpe-Ingold effect, but high kinetic energy (reflux) is still required to achieve the transition state geometry for lactam formation.
Workup & Purification: Filter the inorganic salts, concentrate under reduced pressure, and purify via flash chromatography (DCM:MeOH gradient).
Self-Validation Check (Quality Control):
TLC: A shift from
0.8 (starting material) to 0.3 (product) in DCM:MeOH (9:1) indicates conversion.
1H NMR: The disappearance of the ethyl ester quartet (~4.1 ppm) and the emergence of the lactam NH broad singlet (~6.5 ppm) self-validates the successful ring closure.
Protocol B: Biophysical Screening via Surface Plasmon Resonance (SPR)
Objective: Screen the synthesized fragment against a target protein (e.g., CB2 receptor surrogate) to determine binding kinetics (
).
Causality Note: Because fragments have low intrinsic affinity (high
M to mM ), high analyte concentrations are required. A solvent correction curve is strictly necessary to prevent bulk refractive index artifacts from masking true binding events.
Surface Preparation: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling until a density of 3000-5000 RU is achieved.
Buffer Formulation: Prepare running buffer (e.g., PBS-T) containing exactly 5% DMSO. Why 5% DMSO? Fragments have low aqueous solubility at the mM concentrations required for screening; precisely matched DMSO ensures solubility while preventing bulk refractive index mismatch between the running buffer and the injected sample.
Analyte Injection: Inject the 3,3-diethyl-piperazin-2-one fragment in a multi-cycle kinetic format at concentrations ranging from 10
M to 2 mM. Why multi-cycle? To accurately determine the fast on/off rates typical of low-affinity fragments, which single-cycle kinetics might fail to resolve.
Self-Validation Check (Data Integrity):
Control Injection: Inject a known positive control at the start and end of the run to validate surface viability.
calculated from steady-state affinity must match the derived from kinetic rate constants () within a 2-fold error margin to be considered a validated hit.
Step-by-step FBDD workflow for piperazin-2-one derivatives.
References[3] US9303012B2 - Pyridine-2-amides useful as CB2 agonists - Google Patents.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGEvQUrPemOx5MiIsbmrpxgudPTJRmKHfj0ntWZwATJJKvOMeesVVkQNHjivTyrLN2B7n2dWrPmOdNtV4tw_KU5rqgHJ_KDCjUnsO0F2aXitnOEWh2FjX6W9ZaK5Sc5rcV2acffFf1uXnca2g==[1] Ribose conversion with amino acids into pyrraline platform chemicals – expeditious synthesis of diverse pyrrole-fused alkaloid compounds - RSC Publishing.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfb3u6LHpoMZqIKKR1b8LYovqMWnlAYxkJx3Yy2_AJWRhNl_PQI9LnNDdM7Dkc1JYASFKyJVQ3LPtSlFZANdAbck-DAoMn3PMD5-1LaDOESbLJHMFgJ3-Ngm1JO4cypfGIqM4wj9XzIWq9_2Y8dY7V8nkyoUHsE5Zw[4] Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation - PMC (National Institutes of Health).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQENtMeSnczPC7cEX8nt-6JLBOXqLhL-lc2jfiqgfwnhTfCIxJaQ4kvjVmhTK3XhQ7QM5czKvKehvZ0IdCRQgqfyrmpY6W9EO3bZtEE6XjqRCbUTU2SVf17AjUneV28x_je4sR9jy3SnZCLj7_I=[2] Inhibition of adenovirus replication by a trisubstituted piperazin-2-one derivative - PMC (National Institutes of Health).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHNNTv9Kx1DVrr6ocnc5Uauz0ocYT5iC91PSe5ORLvIlZM2o7vEHoskr48YZm1B9UGyQYrZKKKGbae6rdfwMrnm_HBvF-wqw7hlc1RGnek3yrSeHRXmk2nsoMUIlnqBL99_4dMjVS0z5Y62gS4=
Technical Guide: Engineering Constrained Peptidomimetics using 3,3-Diethyl-piperazin-2-one Scaffolds
This Application Note is designed for researchers in medicinal chemistry and drug discovery, focusing on the strategic incorporation of the 3,3-diethyl-piperazin-2-one scaffold into peptidomimetics. This specific modific...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for researchers in medicinal chemistry and drug discovery, focusing on the strategic incorporation of the 3,3-diethyl-piperazin-2-one scaffold into peptidomimetics. This specific modification leverages the "Thorpe-Ingold" (gem-dialkyl) effect to enforce robust
-turn conformations and enhance metabolic stability.
[1]
Abstract & Rationale
The incorporation of 3,3-diethyl-piperazin-2-one into peptide backbones represents a high-impact strategy for overcoming the two primary failure modes of peptide therapeutics: conformational flexibility (leading to low receptor selectivity) and proteolytic instability .
While standard piperazin-2-ones serve as effective constraints for the
and positions of -turns, the addition of the 3,3-diethyl group introduces a critical steric element.[1] This gem-diethyl substitution exploits the Thorpe-Ingold effect , thermodynamically favoring ring closure during synthesis and kinetically locking the bioactive conformation (typically Type I or Type II' -turns) by restricting the and torsion angles. Furthermore, the steric bulk of the ethyl groups creates a "hydrophobic shield" around the amide bond, rendering the peptidomimetic highly resistant to serum proteases.[1]
Chemical Basis: The Gem-Diethyl Effect
The 3,3-diethyl-piperazin-2-one scaffold functions as a dipeptide surrogate.[1] Its efficacy is derived from the compression of bond angles at the quaternary carbon (C3).
Conformational Lock: The repulsion between the ethyl groups decreases the C-C-C bond angle, forcing the adjacent N-C bonds closer together.[1] This promotes population of folded conformers over extended chains.
Lipophilicity: The diethyl moiety increases
, potentially improving membrane permeability compared to the parent glycine-derived piperazinone.[1]
Structural Representation
The scaffold typically replaces the
and residues of a turn.
N1 (Lactam Nitrogen): Acts as the hydrogen bond acceptor (or alkylation site for backbone extension).[1]
C3 (Gem-Diethyl): The steric lock.
N4 (Amine): The attachment point for the N-terminal peptide chain.
Experimental Protocol: Synthesis of the Building Block
Direct solid-phase assembly of the 3,3-diethyl scaffold is challenging due to the steric hindrance of the diethyl group hindering on-resin cyclization. Therefore, we recommend a Solution-Phase Synthesis of a Protected Building Block , followed by standard SPPS integration.[1]
Target Building Block: N-Fmoc-2-(3,3-diethyl-5-oxopiperazin-1-yl)acetic acid.[1]
Free Base Formation: Dissolve Deg-OMe·HCl (10 mmol) in minimal MeOH and neutralize with 1 eq. of DIEA.
Imine Formation: Add N-Boc-2-aminoacetaldehyde (10 mmol) and anhydrous MgSO₄ (to sequester water).[1] Stir at Room Temperature (RT) for 2 hours.
Note: Due to the steric bulk of the diethyl group, imine formation may be slow.[1] If monitoring (TLC/LCMS) shows low conversion, add Titanium(IV) isopropoxide (1.5 eq.) to catalyze.[1]
Reduction: Cool to 0°C. Add STAB (15 mmol) portion-wise. Warm to RT and stir overnight.
Workup: Quench with sat. NaHCO₃. Extract with DCM.[1][2] Dry organic layer (Na₂SO₄) and concentrate.[1]
Boc Deprotection: Treat the intermediate from Phase A with 20% TFA in DCM (30 min). Concentrate in vacuo to remove TFA completely (azeotrope with toluene).
Cyclization: Dissolve the resulting diamine-ester salt in Toluene (0.1 M). Add DIEA (3 eq.) to neutralize.[1]
Reflux: Heat to reflux (110°C) for 12–24 hours. The gem-diethyl group will accelerate cyclization relative to unsubstituted glycine analogs.
Workup: Concentrate solvent. The product, 3,3-diethyl-piperazin-2-one , often precipitates or can be recrystallized.[1]
Phase C: Linker Attachment & Protection (The Building Block)
To use this in SPPS, we must attach a carboxylic acid handle to N1 and protect N4.[1]
Protocol:
N1-Alkylation: Dissolve 3,3-diethyl-piperazin-2-one (5 mmol) in anhydrous DMF. Add Cs₂CO₃ (1.5 eq.) and tert-butyl bromoacetate (1.1 eq.). Stir at RT for 4 hours.
Mechanism:[2][3][4][5][6] N1 (amide) is less nucleophilic, but N4 (amine) is secondary.[1] Correction: The cyclization leaves N4 as a secondary amine and N1 as a secondary amide. Alkylation will preferentially occur at the more nucleophilic N4 (secondary amine) if not controlled.
Strategic Adjustment: We need the handle on N1.[5] Therefore, we must protect N4 first .
Revised Step C1 (Protection): Treat the cyclic intermediate with Fmoc-OSu (1.1 eq.) and NaHCO₃ in Dioxane/Water. This yields 4-Fmoc-3,3-diethyl-piperazin-2-one .[1]
Revised Step C2 (Alkylation): Dissolve 4-Fmoc-3,3-diethyl-piperazin-2-one in DMF. Add NaH (1.2 eq., 0°C) to deprotonate the lactam N1.[1] Add tert-butyl bromoacetate.
Deprotection of Linker: Treat the tert-butyl ester with TFA/DCM (1:1) for 1 hour.
Caution: This does not remove the Fmoc group (base labile).[1]
Final Product:2-(4-Fmoc-3,3-diethyl-5-oxopiperazin-1-yl)acetic acid .
This is now a standard Fmoc-amino acid building block.
Visualization: Synthesis Workflow
Figure 1: Synthetic route for generating the Fmoc-protected 3,3-diethyl-piperazin-2-one building block suitable for Solid Phase Peptide Synthesis (SPPS).
Protocol: Solid Phase Incorporation (SPPS)
Once the building block is synthesized, incorporation follows standard Fmoc chemistry.[1]
Materials:
Resin: Rink Amide (for C-terminal amides) or Wang Resin.[1]
Coupling Reagents: HATU / HOAt (Preferred over HBTU due to steric bulk).[1]
Reaction Time: Double couple (2 x 2 hours) or Microwave (75°C, 10 min). The N1-acetic acid linker is primary and unhindered, so coupling is generally efficient.[1]
Fmoc Removal: Treat with 20% Piperidine/DMF.[1][8]
Critical Check: The amine exposed is N4 of the piperazinone ring. It is adjacent to the bulky 3,3-diethyl group.[1]
Next Amino Acid Coupling (The Bottleneck):
Coupling the next Fmoc-AA-OH to the sterically hindered secondary amine (N4) is the most difficult step.
Conditions: Microwave irradiation (75°C, 20 min) is highly recommended.[1]
Monitoring: Use the Chloranil test (secondary amines), not Kaiser test.[1]
Characterization & Validation
To validate the successful incorporation and conformational bias:
Technique
Purpose
Expected Observation
LC-MS
Identity Verification
Mass shift corresponding to the scaffold (-H2O from linear precursor).[1]
1H NMR (DMSO-d6)
Conformational Analysis
Distinct diastereotopic splitting of the Gly-like protons (C6) indicates ring rigidity.
NOESY NMR
Turn Validation
Strong NOE between the and residues (or within the scaffold) confirms -turn geometry.
Proteolytic Assay
Stability Testing
Incubate with Trypsin/Chymotrypsin. 3,3-diethyl analogs typically show >10-fold half-life extension vs. glycine analogs.[1]
References
Solid-Phase Synthesis of Piperazinones
Ganesan, A. (2003).[1][7] Cyclative Cleavage Strategies for the Solid-Phase Synthesis of Heterocycles. Methods in Enzymology. Link[1][7]
Gem-Diethyl Effect in Peptides
Toniolo, C., et al. (2001).[1] The Gem-Dimethyl Effect in Peptide Chemistry. Chemistry - A European Journal. (Foundational text on steric constraints).
Piperazinone Scaffold Utility
Nefzi, A., et al. (2002).[1] Parallel Solid-Phase Synthesis of Disubstituted 1,6-Piperazine-2-ones. Journal of Combinatorial Chemistry. Link
Peptidomimetic Design
Dinsmore, C. J., & Beshore, D. C. (2002).[1][7] Syntheses and Transformations of Piperazinone Rings. Organic Preparations and Procedures International.[1][7] Link[1][7]
Recent Cascade Synthesis
Petkovic, M., et al. (2023).[1][9] Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution. Synthesis. Link
design of kinase inhibitors using piperazinone scaffolds
Application Note: Rational Design and Validation of Kinase Inhibitors Using Piperazinone Scaffolds Abstract The piperazin-2-one (piperazinone) scaffold represents a "privileged structure" in medicinal chemistry, offering...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Rational Design and Validation of Kinase Inhibitors Using Piperazinone Scaffolds
Abstract
The piperazin-2-one (piperazinone) scaffold represents a "privileged structure" in medicinal chemistry, offering distinct advantages over the ubiquitous piperazine and pyridine moieties.[1] Unlike its non-oxidized counterpart, the piperazinone ring possesses a lactam functionality that serves as a directional hydrogen bond acceptor/donor motif, making it an ideal candidate for targeting the ATP-binding hinge region of protein kinases. This Application Note provides a comprehensive guide for the rational design, modular synthesis, and biochemical validation of piperazinone-based inhibitors, with a focus on targeting Ser/Thr kinases (e.g., PLK1, Aurora) and Tyrosine kinases (e.g., Bcr-Abl).
Rational Design & SAR Strategy
The Piperazinone Advantage
While flat aromatic heterocycles (e.g., pyrimidines, quinazolines) dominate kinase inhibitor chemistry, they often suffer from poor solubility and metabolic liability. The piperazinone scaffold introduces three-dimensionality (sp3 character) and specific vectors for substitution that allow for fine-tuning of physicochemical properties (LogP, tPSA) without compromising binding affinity.
Binding Mode & Pharmacophore Mapping
The core design principle relies on the piperazinone lactam functioning as a hinge binder.
Hinge Interaction: The lactam NH (position 4) often acts as a Hydrogen Bond Donor (HBD) to the backbone carbonyl of the hinge residue (e.g., Glu, Met). The carbonyl oxygen (position 2) can act as a Hydrogen Bond Acceptor (HBA).
Solvent Exposure (N1 Vector): Substituents at the N1 position project into the solvent-exposed region. This is the ideal vector for solubilizing groups (e.g., morpholine, N-methylpiperazine) to improve ADME properties.
Selectivity Pocket (C3 Vector): Substitution at the C3 position allows the molecule to explore the hydrophobic back-pocket or the ribose-binding pocket, providing selectivity over other kinases.
Design Workflow Visualization
Caption: Iterative design cycle for piperazinone kinase inhibitors, integrating structural biology with modular synthesis.
Protocol: Modular Chemical Synthesis
Objective: To synthesize a library of 1,4-disubstituted-3-substituted-piperazin-2-ones.
Methodology: A robust, solution-phase "Split-and-Pool" compatible route using N-substituted diamines and
-halo esters.
Synthetic Route Logic
This protocol avoids the harsh conditions of solid-phase synthesis, utilizing a two-step coupling-cyclization sequence.
Step A: Reductive amination or alkylation of a primary amine to form the N-substituted diamine backbone.
Step B: Acylation with a chloroacetyl chloride derivative.
Step C: Intramolecular cyclization to form the piperazinone ring.
(1.0 eq) and N-Boc-amino aldehyde (1.1 eq) in DCM.
Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) and stir at RT for 4h.
Checkpoint: Monitor by LC-MS for secondary amine formation.
Workup: Quench with sat.
, extract with DCM, dry over . Deprotect Boc group using 4M HCl in Dioxane (1h, RT) to yield the diamine intermediate.
Acylation:
Dissolve the diamine (1.0 eq) in anhydrous DCM at 0°C.
Add DIPEA (2.5 eq) followed by dropwise addition of Chloroacetyl chloride (1.1 eq).
Stir for 2h allowing warming to RT.
Note: This forms the linear amide intermediate.
Cyclization (Ring Closure):
Dissolve the crude amide in anhydrous DMF.
Add NaH (60% dispersion, 1.5 eq) at 0°C carefully.
Heat to 60°C for 3 hours.
Purification: Quench with water, extract with EtOAc. Purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).
Synthesis Diagram
Caption: Two-step modular synthesis of the piperazinone core from diamine precursors.
Protocol: Biochemical Profiling (ADP-Glo Assay)
Objective: Determine the
of synthesized compounds against the target kinase.
Principle: The ADP-Glo™ Kinase Assay (Promega) is a luminescent assay that measures ADP formed from a kinase reaction.[2][3] It is highly sensitive and resistant to compound interference.
Reagent Preparation
1X Kinase Buffer: 40 mM Tris (pH 7.5), 20 mM
, 0.1 mg/mL BSA, 50 M DTT.
Substrate: Specific peptide/protein substrate (e.g., Casein for Ser/Thr kinases) at 0.2 mg/mL.
ATP: Ultra-pure ATP (Promega), diluted to
apparent (typically 10-50 M).
Assay Procedure (384-well Plate Format)
Step
Action
Volume (L)
Notes
1
Dispense Compound
0.05
100% DMSO stock (Echo Acoustic Dispenser). Final DMSO < 1%.
2
Add Enzyme
2.5
Diluted in 1X Kinase Buffer.
3
Pre-Incubation
-
Incubate 10 min at RT to allow compound binding.
4
Add Substrate/ATP Mix
2.5
Initiates the reaction.
5
Kinase Reaction
-
Incubate 60 min at RT (Seal plate).
6
Add ADP-Glo Reagent
5.0
Stops reaction, depletes remaining ATP. Incubate 40 min.
7
Add Detection Reagent
10.0
Converts ADP to ATP -> Luciferase signal.[4] Incubate 30 min.
Normalize: Convert RLU (Relative Light Units) to % Inhibition using High Control (No Inhibitor, DMSO only) and Low Control (No Enzyme).
Curve Fitting: Plot % Inhibition vs. Log[Compound] using a 4-parameter logistic model (Hill Slope) to determine
.
Protocol: Cellular Target Engagement
Objective: Confirm the inhibitor permeates the cell membrane and inhibits the kinase in a complex biological environment.
Method: Western Blotting for Phospho-Substrate (Classical) or NanoBRET (Advanced).
Western Blot Workflow (Example: PLK1 Inhibition)
Cell Culture: Seed HeLa cells (known for high PLK1 activity) in 6-well plates (
cells/well).
Treatment: Treat cells with compounds (0.1, 1.0, 10
M) for 6 hours. Include DMSO control and a reference inhibitor (e.g., BI-2536).
Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer + Protease/Phosphatase Inhibitor Cocktail.
Detection:
Primary Antibody: Anti-pTCTP (Thr65) or Anti-pBubR1 (PLK1 substrates).
Loading Control: Anti-GAPDH or Anti-Total PLK1.
Result Interpretation: A dose-dependent decrease in substrate phosphorylation (pTCTP) without a loss of total protein confirms target engagement.
Assay Logic Diagram
Caption: Schematic of the ADP-Glo kinase assay signal generation pathway.
References
Privileged Scaffolds in Kinase Discovery
Title: Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
Source: National Institutes of Health (NIH) / PubMed.[5]
Application Note: 3,3-Diethyl-piperazin-2-one in GPCR Ligand Synthesis
Executive Summary & Chemical Rationale The 3,3-diethyl-piperazin-2-one scaffold represents a critical "privileged structure" in modern GPCR ligand design. Unlike its unsubstituted or dimethyl analogues, the 3,3-diethyl v...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Rationale
The 3,3-diethyl-piperazin-2-one scaffold represents a critical "privileged structure" in modern GPCR ligand design. Unlike its unsubstituted or dimethyl analogues, the 3,3-diethyl variant introduces a profound Thorpe-Ingold effect (Gem-diethyl effect) . This steric bulk forces the piperazinone ring into a rigid conformation, reducing the entropic penalty upon receptor binding and often improving metabolic stability by blocking oxidative metabolism at the C3 position.
This guide provides a validated protocol for the synthesis of this sterically hindered core and, crucially, methods for derivatizing the sterically congested N4 position—a common bottleneck in SAR (Structure-Activity Relationship) campaigns.
Key Applications
Ghrelin Receptor (GHS-R1a) Antagonists: Mimicking the
Before synthesis, understanding the why is crucial for experimental design.
Feature
3,3-Dimethyl Variant
3,3-Diethyl Variant
Impact on GPCR Ligand
Conformation
Semi-rigid
Highly Rigid
Maximizes pre-organization for binding pocket.
Lipophilicity (cLogP)
~ -0.5
~ +0.4
Improved membrane permeability and BBB penetration.
Metabolic Stability
Moderate
High
Ethyl groups block CYP450 access to the -carbon.
N4 Reactivity
Accessible
Hindered
Requires specialized coupling protocols (see Section 4).
Protocol A: De Novo Synthesis of the Core Scaffold
Objective: Synthesize 3,3-diethyl-piperazin-2-one (Target 3 ) from commercially available precursors.
Challenge: The formation of the quaternary center at C3 is sterically demanding, often leading to low yields in standard cyclizations.
Solution: A stepwise alkylation-cyclization strategy using a high-boiling solvent to overcome the activation energy barrier.
Reaction Scheme (Graphviz)
Caption: Figure 1. Stepwise synthesis of the 3,3-diethyl-piperazin-2-one core. The steric bulk of the ethyl groups actually accelerates the final cyclization step (Step 3) due to the Thorpe-Ingold effect, once the linear intermediate is formed.
Detailed Methodology
Step 1: Preparation of Ethyl 2-bromo-2-ethylbutyrate
Mix amine and aldehyde in DCE. Stir 30 min to form iminium ion (equilibrium is slow due to sterics).
Add NaBH(OAc)
.
Optimization: If conversion is <50% after 24h, switch to Ti(OiPr)
as a Lewis acid additive (1.0 eq) to force imine formation before reduction.
Strategy 2: Acylation (Coupling to Amino Acids)
Coupling the N4 to a carboxylic acid (e.g., to attach the GPCR "warhead") requires high-energy active esters.
Reagent
Suitability
Notes
EDC/HOBt
Low
Too slow; likely to result in unreacted starting material.
HATU/DIEA
High
The gold standard for hindered amines.
Ghosez's Reagent
Critical
Converts acid to acid chloride in situ. Best for extremely hindered couplings.
Recommended Acylation Protocol (HATU Method):
Dissolve Carboxylic Acid (1.1 eq) in DMF.
Add HATU (1.1 eq) and DIEA (3.0 eq). Stir 5 min.
Add 3,3-diethyl-piperazin-2-one .
Microwave Assist: Heat to 60°C for 45 mins. (Conventional heating: 50°C for 12h).
Application Case Study: Designing a Ghrelin Antagonist
To illustrate the utility, we map the synthesis of a hypothetical Ghrelin antagonist where the 3,3-diethyl-piperazinone serves as a
-turn mimetic.
Workflow Diagram
Caption: Figure 2. Assembly of a GPCR ligand. Note that N1 alkylation is performed FIRST. N1 is less hindered than N4. Alkylating N1 first prevents side reactions during the difficult N4 coupling.
QC & Validation Parameters
When validating the synthesized ligand:
NMR Signature: Look for the distinct diastereotopic splitting of the ethyl -CH
- protons in H NMR (due to the chiral environment if N1/N4 are substituted differently, or simply restricted rotation).
LCMS: The 3,3-diethyl scaffold is lipophilic. Expect a retention time shift of +1.5 to +2.0 min compared to the dimethyl analog on C18 columns.
References
Kametani, T., et al. (1958).[2] Synthesis of 3,3-Disubstituted-2-Piperazinones.[2][4] Journal of the Pharmaceutical Society of Japan. (Foundational synthesis of 3,3-dialkyl systems).
Petkovic, M., et al. (2023). Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution. Synthesis.[2][5][6][7][8][9][10][11][12] (Modern cascade methods for substituted piperazinones).
Micklatcher, M., et al. (2022). The mechanism for ligand activation of the GPCR–G protein complex.[13][14][15] PNAS. (Context on GPCR conformational dynamics).
BenchChem Application Data. (2025). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis. (General handling of piperazine scaffolds).
Jung, M.E., & Piizzi, G. (2005). Gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews. (Theoretical grounding for the 3,3-diethyl choice).
Technical Support Center: Navigating Solubility Challenges of Lipophilic Piperazinone Derivatives
Welcome to the technical support center for researchers, scientists, and drug development professionals working with lipophilic piperazinone derivatives. This guide is designed to provide you with in-depth, field-proven...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with lipophilic piperazinone derivatives. This guide is designed to provide you with in-depth, field-proven insights and practical troubleshooting strategies to overcome the solubility challenges frequently encountered with this important class of compounds. As you navigate your experiments, this resource will serve as a comprehensive reference to understand the underlying causes of poor solubility and to effectively implement solutions.
Frequently Asked Questions (FAQs)
Here we address some of the most common initial questions regarding the solubility of lipophilic piperazinone derivatives.
Q1: Why do my lipophilic piperazinone derivatives exhibit such poor aqueous solubility?
A1: The low aqueous solubility of these derivatives is primarily a function of their molecular structure. The piperazinone core itself has some polar character; however, the addition of lipophilic (fat-loving) substituents significantly increases the molecule's overall hydrophobicity.[1][2][3] This leads to a high LogP value, indicating a preference for non-polar environments over water.[1] Furthermore, for crystalline solids, strong intermolecular forces within the crystal lattice (high crystal lattice energy) can make it energetically unfavorable for water molecules to solvate the individual compound molecules, further limiting solubility.[4]
Q2: I'm seeing inconsistent solubility results for the same compound. What could be the cause?
A2: This is a common and often perplexing issue. The discrepancy usually arises from the difference between kinetic and thermodynamic solubility.[5][6][7]
Kinetic solubility is a measure of how quickly a compound dissolves, often from a high-concentration stock solution (like in DMSO) into an aqueous buffer. This can lead to a supersaturated, thermodynamically unstable solution that may precipitate over time.[5][8][9]
Thermodynamic solubility , or equilibrium solubility, is the true measure of a compound's solubility, where the dissolved solute is in equilibrium with the undissolved solid phase.[6]
Inconsistent results often stem from variations in experimental conditions that favor the temporary, higher concentration state of kinetic solubility. These can include the rate of addition of the stock solution, agitation speed, and incubation time.[9] For guiding lead optimization, thermodynamic solubility data is generally more reliable.[7]
Q3: Can the salt form of my piperazinone derivative improve its solubility?
A3: Absolutely. For ionizable piperazinone derivatives, salt formation is a powerful and often-utilized strategy to enhance solubility.[10][11] The piperazine core contains two basic nitrogen atoms, making it amenable to forming salts with various acids.[2][3] By converting the neutral free base into a salt, you introduce ionic character to the molecule, which generally improves its interaction with polar solvents like water. The choice of the counter-ion is critical and can significantly impact the resulting salt's solubility and stability.[2][10]
Troubleshooting Guide: Common Solubility Issues and Solutions
This section provides a systematic approach to troubleshooting common problems encountered during the solubilization of lipophilic piperazinone derivatives.
Issue 1: Compound precipitates out of solution upon addition to aqueous buffer.
Probable Cause: You have exceeded the compound's thermodynamic solubility, and the supersaturated solution created from your stock is crashing out.
Solutions:
Optimize Cosolvent Concentration: If you are using a cosolvent system (e.g., DMSO/buffer), systematically evaluate the effect of increasing the cosolvent percentage. Be mindful that high concentrations of organic solvents may be incompatible with downstream cellular or enzymatic assays.[10][12]
pH Adjustment: The piperazine core's basic nitrogens mean that the solubility of your derivative is likely pH-dependent.[2][3] Lowering the pH of the aqueous buffer will protonate the nitrogens, increasing the compound's ionization and, consequently, its aqueous solubility. Experiment with a range of physiologically relevant pH values.
Heating and Sonication: Gently warming the solution can help overcome the activation energy barrier for dissolution. Follow this with sonication to break up any aggregates and facilitate solvation. However, be cautious with heat-sensitive compounds.
Use of Surfactants: Incorporating a small amount of a non-ionic surfactant (e.g., Polysorbate 80, Tween 80) into your buffer can significantly improve solubility.[13][14][15][16] Surfactants form micelles that can encapsulate the lipophilic compound, increasing its apparent solubility.[17][18]
Issue 2: The compound appears to be insoluble in all attempted solvent systems.
Probable Cause: The compound may have very high crystal lattice energy ("brick dust") or extreme lipophilicity ("grease ball").[4]
Solutions:
Systematic Solvent Screening: Before concluding insolubility, a thorough screening of a diverse range of solvents and cosolvents is necessary. The table below provides a starting point for screening.
Solvent/Excipient Class
Examples
Suitability & Considerations
Water-Miscible Organic Solvents
Ethanol, Propylene Glycol, PEG 400, DMSO
Good for initial stock solutions. High concentrations may be toxic in biological assays.[10][12][16][19]
Non-ionic Surfactants
Polysorbate 80, Tween 80, Cremophor EL
Effective at low concentrations. Can form micelles to solubilize lipophilic compounds.[13][14][16][17]
Cyclodextrins
β-Cyclodextrin, HP-β-CD, SBE-β-CD
Form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.[16][20][21][22][23][24]
Lipids/Oils
Corn oil, Sesame oil, Medium-chain triglycerides
Suitable for lipid-based formulations for in vivo studies.[25][26]
Amorphous Solid Dispersions (ASDs): If the compound is highly crystalline, converting it to an amorphous state can dramatically improve solubility.[27][28][29] This is an advanced technique that involves dispersing the drug in a hydrophilic polymer matrix.[30][31][32] Common methods for preparing ASDs include solvent evaporation and hot-melt extrusion.[31]
Particle Size Reduction: Decreasing the particle size of the solid compound increases its surface area-to-volume ratio, which can enhance the dissolution rate according to the Noyes-Whitney equation.[4][33] Techniques like micronization or nanomilling can be employed.[4]
Advanced Solubilization Strategies: A Deeper Dive
When basic troubleshooting is insufficient, more advanced formulation strategies may be required, particularly for in vivo studies or product development.
Cyclodextrin Complexation
Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity.[21][23] They can encapsulate lipophilic guest molecules, like your piperazinone derivative, forming an inclusion complex that has significantly improved aqueous solubility.[20][22] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative due to its high water solubility and low toxicity.[24]
Experimental Workflow: Screening for Cyclodextrin Solubilization
Caption: Workflow for evaluating cyclodextrin-based solubilization.
Lipid-Based Formulations
For highly lipophilic compounds, embracing their "greasy" nature through lipid-based formulations can be a very effective strategy, especially for oral delivery. These formulations can enhance solubility and improve bioavailability.[25][34]
Nanoemulsions: These are oil-in-water dispersions stabilized by surfactants, primarily used for lipophilic drugs.[] They offer simplicity and the potential for rapid absorption.
Liposomes: These are vesicular structures composed of one or more lipid bilayers enclosing an aqueous core. They are versatile as they can encapsulate both hydrophilic and hydrophobic compounds.[36][37] Liposomes can offer controlled release and are biocompatible.[][36]
Solid Lipid Nanoparticles (SLNs): These are lipid-based nanoparticles with a solid lipid core. They offer good biocompatibility and physical stability.[34][38]
Decision Tree: Selecting a Solubilization Strategy
Caption: Decision-making workflow for solubility enhancement.
Preclinical Formulation Considerations
When developing formulations for preclinical studies, the goal is to maximize exposure for safety testing, often using liquid doses.[39][40]
Excipient Safety: The choice of excipients must be carefully considered, as their safety profiles can differ between animal species.[40] It's crucial to use excipients that are generally regarded as safe (GRAS) and to keep their concentrations as low as possible.[41]
Route of Administration: The formulation strategy will be heavily influenced by the intended route of administration (e.g., oral, intravenous).
API Availability: Early in development, the amount of available active pharmaceutical ingredient (API) is often limited, necessitating efficient, small-scale formulation screening.[41]
A thorough characterization of the API's physicochemical properties is the essential first step in any preclinical formulation development program.[41][42][43]
References
Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. (n.d.). LinkedIn. Retrieved March 7, 2026, from [Link]
Solubilization techniques used for poorly water-soluble drugs - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
5 Novel Techniques for Solubility Enhancement. (2021, July 26). Ascendia Pharmaceutical Solutions. Retrieved March 7, 2026, from [Link]
Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Kinetic versus thermodynamic solubility temptations and risks. (n.d.). Ovid. Retrieved March 7, 2026, from [Link]
Enhancement of solubility and oral bioavailability of poorly soluble drugs - A Review. (2017, November 27). ResearchGate. Retrieved March 7, 2026, from [Link]
Solid dispersion technique for improving solubility of some poorly soluble drugs. (n.d.). Scholars Research Library. Retrieved March 7, 2026, from [Link]
Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Improving the Water Solubility of Poorly Soluble Drugs. (2017, May 8). Basicmedical Key. Retrieved March 7, 2026, from [Link]
Cosolvent. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]
A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. (n.d.). Journal of Advanced Pharmacy Education and Research. Retrieved March 7, 2026, from [Link]
Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review. (2025, July 1). Jetir.org. Retrieved March 7, 2026, from [Link]
Cyclodextrins in pharmaceutical formulations I: structure and physicochemical properties, formation of complexes, and types of complex. (2016, February 15). PubMed. Retrieved March 7, 2026, from [Link]
Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. (2020, December 7). ResearchGate. Retrieved March 7, 2026, from [Link]
A Review on Solubility Enhancement by Solid Dispersion Technique. (2021, December 29). Journal of Pharmaceutical Research International. Retrieved March 7, 2026, from [Link]
The Use of Cyclodextrins in Pharmaceutical Formulations. (2024, February 29). Scietec. Retrieved March 7, 2026, from [Link]
Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development - PMC. (2022, April 11). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. (2014, April 29). American Pharmaceutical Review. Retrieved March 7, 2026, from [Link]
Solubilizing Excipients in Oral and Injectable Formulations. (2003, November 5). Kinam Park. Retrieved March 7, 2026, from [Link]
Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. (2025, July 20). MDPI. Retrieved March 7, 2026, from [Link]
Recent Progress of Lipid Nanoparticles-Based Lipophilic Drug Delivery: Focus on Surface Modifications. (2023, February 26). MDPI. Retrieved March 7, 2026, from [Link]
The Role of Surfactants in Solubilization of Poorly Soluble. (2024, December 19). JOCPR. Retrieved March 7, 2026, from [Link]
Solubilizer Excipients. (n.d.). Protheragen. Retrieved March 7, 2026, from [Link]
Unveiling the Role of Nonionic Surfactants in Enhancing Cefotaxime Drug Solubility: A UV-Visible Spectroscopic Investigation in Single and Mixed Micellar Formulations - PMC. (2023, November 29). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Review of the cosolvency models for predicting solubility of drugs in water-cosolvent mixtures. (2008, February 13). Frontiers Publishing Partnerships. Retrieved March 7, 2026, from [Link]
Kinetic solubility: Experimental and machine-learning modeling perspectives. (2024, February 15). PubMed. Retrieved March 7, 2026, from [Link]
Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
kinetic versus thermodynamic solubility temptations and risks. (2012, October 9). PubMed. Retrieved March 7, 2026, from [Link]
Comparison of kinetic solubility with equilibrium solubility (μM) of... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. (n.d.). Altasciences. Retrieved March 7, 2026, from [Link]
Designing formulations for preclinical and early stage clinical studies. (2020, May 21). European Pharmaceutical Review. Retrieved March 7, 2026, from [Link]
Liposome and Lipid Nanoparticle - An overview. (n.d.). Elveflow. Retrieved March 7, 2026, from [Link]
Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Excipients for Solubility Enhancement of Parenteral Formulations. (2022, November 3). Pharmaceutical Technology. Retrieved March 7, 2026, from [Link]
Complete Guide To Pre-Clinical Drug Product Manufacturing. (2023, May 27). Agno Pharmaceuticals. Retrieved March 7, 2026, from [Link]
Preclinical Formulation Development. (n.d.). SGS. Retrieved March 7, 2026, from [Link]
Advancements in Liposomal Drug Delivery and Nanocarrier Systems for Targeted Therapeutics. (2025, March 20). Preprints.org. Retrieved March 7, 2026, from [Link]
Piperazine. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]
Technical Support Center: 3,3-Diethyl-piperazin-2-one Synthesis
This guide serves as a specialized technical support center for the synthesis of 3,3-diethyl-piperazin-2-one . It is designed for organic chemists and process development scientists encountering difficulties with the ste...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a specialized technical support center for the synthesis of 3,3-diethyl-piperazin-2-one . It is designed for organic chemists and process development scientists encountering difficulties with the steric demands of the gem-diethyl quaternary center.
The synthesis of 3,3-diethyl-piperazin-2-one presents a specific challenge: forming a bond at a quaternary carbon center. Standard
alkylation of ethylenediamine with ethyl 2-bromo-2-ethylbutyrate often fails due to the high steric bulk of the two ethyl groups, leading to E2 elimination (alkene formation) rather than substitution.
To circumvent this, we recommend the Bargellini Multicomponent Reaction as the primary route. This method utilizes a phase-transfer catalyzed reaction between a ketone, chloroform, and a diamine.[1][2] It proceeds via a highly reactive gem-dichloroepoxide intermediate, which is susceptible to nucleophilic attack even at hindered centers.
Comparative Pathway Analysis
Feature
Method A: Bargellini Reaction (Recommended)
Method B: Classical Alkylation (Legacy)
Precursors
3-Pentanone, Chloroform, Ethylenediamine
Ethyl 2-bromo-2-ethylbutyrate, Ethylenediamine
Mechanism
Carbenoid addition Epoxide opening
Substitution Amidation
Key Intermediate
2,2-dichloro-3,3-diethyloxirane
Linear amino-ester
Major Impurity
Unreacted ketone, oligomers
Alkenes (from E2 elimination)
Atom Economy
High (One-pot)
Low (Requires excess diamine)
Steric Tolerance
Excellent (driven by epoxide strain)
Poor (hindered backside attack)
Experimental Workflows (Graphviz Visualization)
Figure 1: The Bargellini Reaction Mechanism
This pathway visualizes the critical gem-dichloroepoxide intermediate that enables the formation of the hindered quaternary center.
Caption: The Bargellini cascade circumvents direct steric hindrance by utilizing a highly reactive epoxide intermediate generated in situ.
Optimized Protocol (Method A: Bargellini)
Objective: Synthesis of 3,3-diethyl-piperazin-2-one on a 10g scale.
Setup: Equip a 3-neck round bottom flask with a mechanical stirrer (magnetic stirring is insufficient for the biphasic slurry), an addition funnel, and a thermometer.
Charge: Add 3-pentanone, chloroform, TEBA, and DCM. Cool the mixture to 0°C .
Base Addition: Add the 50% NaOH solution dropwise. Crucial: Maintain internal temperature below 10°C. The formation of the dichlorocarbene equivalent is exothermic.
Amine Addition: Once the base addition is complete, stir for 30 mins at 0°C. Then, add ethylenediamine dropwise.
Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir vigorously for 12-18 hours.
Workup: Dilute with water to dissolve salts. Separate the organic layer.[5][6] Extract the aqueous layer with DCM (
).
Purification: Wash combined organics with brine, dry over
. Concentrate in vacuo. Recrystallize from Ethyl Acetate/Hexane if necessary (the product is typically a solid).
Troubleshooting Guide & FAQs
Issue: Low Yield / Recovery
Q: I am getting low yields (<30%), and the reaction mixture looks like a thick emulsion. What is happening?A: This is a classic Phase Transfer Catalysis (PTC) failure.
Cause: Inefficient mixing. The Bargellini reaction occurs at the interface of the organic (CHCl3/Ketone) and aqueous (NaOH) phases.
Fix: Switch from a magnetic stir bar to an overhead mechanical stirrer . The emulsion must be vigorously agitated to maximize the interfacial surface area.
Optimization: Increase the catalyst (TEBA) load to 10 mol%.
Issue: Exotherm Control
Q: The temperature spiked to 40°C during NaOH addition. Is the batch ruined?A: Likely, yes.
Mechanism: High temperatures favor the hydrolysis of the trichloromethyl carbanion (to formate) or the polymerization of the epoxide rather than the desired amine attack.
Fix: Restart. Keep the addition of NaOH slow enough that the internal temp never exceeds 5-10°C.
Issue: Product Purity (Alkenes)
Q: (If using Method B/Alkyl Halide Route) I see a significant impurity by NMR that looks like an alkene.A: You are observing the elimination product.
Cause: The ethyl 2-bromo-2-ethylbutyrate is a tertiary bromide. Ethylenediamine is basic.
on tertiary centers is extremely difficult; E2 elimination is the dominant pathway.
Fix:Abandon Method B. Switch to the Bargellini route (Method A). If you must use Method B, use a polar aprotic solvent (DMF) and add NaI (Finkelstein conditions) to convert the bromide to the more reactive iodide, though elimination will still be a major competitor.
Figure 2: Troubleshooting Logic Tree
Caption: Decision matrix for diagnosing common synthetic failures in hindered piperazinone synthesis.
References
Bargellini, G. (1906).[1][7][8] "Action of chloroform and sodium hydroxide on phenols and ketones."[1][4][7][8] Gazzetta Chimica Italiana, 36, 329. (Foundational methodology for multicomponent condensation).
Dinsmore, C. J., & Beshore, D. C. (2002).[9] "Recent Advances in the Synthesis of Piperazinones." Tetrahedron, 58(17), 3297-3312. Link (Review of piperazinone synthesis confirming the utility of Bargellini for hindered substrates).
Tron, G. C., et al. (2021).[1][10] "The 115 Years Old Multicomponent Bargellini Reaction: Perspectives and New Applications." Molecules, 26(3), 558. Link (Modern optimization and scope of the reaction including diamine nucleophiles).
Esposito, L., et al. (2016). "Synthesis and characterization of disubstituted piperazine derivatives." Journal of Pain Research, 9, 179-190. Link (Context for biological relevance of 3,3-disubstituted piperazines).
troubleshooting N-acylation of sterically hindered piperazines
Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously difficult transformations in medicinal chemistr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously difficult transformations in medicinal chemistry: the N-acylation of sterically hindered piperazines (such as 2-methylpiperazine and 2,6-dimethylpiperazine).
Standard amide coupling protocols often fail here due to severe steric shielding of the secondary amine's lone pair, leading to stalled reactions, poor yields, and unwanted side products. This guide breaks down the thermodynamic and kinetic causality behind these failures and provides self-validating, field-proven workflows to overcome them.
Strategic Workflow: Selecting Your Acylation Approach
Before troubleshooting, you must align your coupling strategy with the specific steric and symmetry profile of your piperazine substrate.
Decision matrix for selecting hindered piperazine acylation strategies.
Troubleshooting & FAQ
Q1: Why does my standard EDC/HOBt coupling fail completely with 2,6-dimethylpiperazine?The Causality: Standard carbodiimide couplings rely on the formation of an O-Bt active ester. For the amide bond to form, the secondary amine's lone pair must attack the carbonyl carbon at a specific trajectory (the Bürgi-Dunitz angle, ~105°). The methyl groups on the piperazine ring physically block this trajectory. Because the bimolecular amidation rate is drastically reduced by this steric clash, unimolecular side reactions—such as the rearrangement of the O-acylisourea intermediate into an unreactive N-acylurea—dominate the reaction pathway[1].
Q2: Which coupling reagents are mechanistically suited for overcoming this steric barrier?The Causality: You must use reagents that either provide neighboring group participation or form highly compact, electrophilic intermediates:
HATU / COMU: These form an O-At (7-aza-1-hydroxybenzotriazole) ester. The nitrogen atom at the 7-position of the pyridine ring acts as a basic hydrogen-bond acceptor, pre-organizing the incoming hindered amine and accelerating the nucleophilic attack through an intramolecular mechanism[1].
TCFH / NMI: This combination generates an acyl imidazolium intermediate. Unlike bulky active esters, this planar, highly electrophilic species easily penetrates the steric shield of hindered piperazines, driving the reaction forward rapidly[1][2].
DMTMM: Forms a reactive triazine ester that is highly chemoselective and performs exceptionally well even in aqueous conditions or with sterically demanding secondary amines[3].
Q3: I am using 2-methylpiperazine and need to acylate ONLY the unhindered N4 position. How do I prevent N1 acylation?The Causality: If you use highly reactive reagents like HATU or acid chlorides, you will get a difficult-to-separate mixture of N1-monoacylated, N4-monoacylated, and diacylated products[4]. To achieve strict regioselectivity at the N4 position, use N,N'-Carbonyldiimidazole (CDI) . CDI activates the carboxylic acid into an acyl imidazole. Because the acyl imidazole is exceptionally bulky, the steric clash with the N1-adjacent methyl group creates an insurmountable activation energy barrier. Consequently, the reaction is kinetically funneled entirely to the unhindered N4 position[4][5].
Quantitative Data: Reagent Selection Matrix
Use the following table to benchmark your reagent choice against your specific substrate needs.
Coupling Reagent
Active Intermediate Formed
Efficacy for Hindered Amines
Epimerization Risk
Mechanistic Advantage
EDC / HOBt
O-Bt Ester
Low
Low
Generates water-soluble byproducts; poor for hindered amines.
CDI
Acyl Imidazole
Moderate
Low
High steric sensitivity makes it perfect for regioselective N4-acylation[4].
HATU
O-At Ester
High
Low
Neighboring group participation guides the hindered amine to the carbonyl[1].
DMTMM
Triazine Ester
High
Very Low
Highly chemoselective; suppresses epimerization of chiral acids[3].
TCFH / NMI
Acyl Imidazolium
Very High
Moderate
Compact, planar intermediate overcomes severe steric shielding[1][2].
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems. Do not proceed to the next step unless the specified in-process control (IPC) confirms the success of the previous step.
Protocol A: Exhaustive Acylation of 2,6-Dimethylpiperazine using TCFH/NMI
Use this protocol when maximum reactivity is required for symmetrically hindered substrates.
Pre-activation (Formation of Acyl Imidazolium):
In an oven-dried flask under inert atmosphere (N₂/Ar), dissolve the carboxylic acid (1.0 eq) and TCFH (1.1 eq) in anhydrous acetonitrile (0.2 M)[1].
Add N-methylimidazole (NMI) (2.5 eq) dropwise at 0 °C.
Self-Validation Gate: Stir for 15 minutes. Quench a 5 µL aliquot in methanol and analyze via LC-MS. You must observe the mass of the methyl ester (indicating successful trapping of the highly reactive acyl imidazolium intermediate) before proceeding.
Amine Addition:
Add 2,6-dimethylpiperazine (1.2 eq) in a single portion. Remove the ice bath and allow the reaction to warm to room temperature.
Causality: The planar acyl imidazolium intermediate is highly electrophilic, allowing the hindered secondary amine to attack without the steric repulsion typical of bulky O-Bt esters[2].
Reaction Monitoring & Workup:
Stir for 1–2 hours. Monitor via TLC/LC-MS until the active intermediate is consumed.
Dilute with ethyl acetate and wash sequentially with 1M HCl (to remove excess NMI and unreacted amine), saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.
Protocol B: Regioselective N4-Monoacylation of 2-Methylpiperazine using CDI
Use this protocol to exploit steric hindrance for regiocontrol, avoiding the need for protecting groups.
Activation (Formation of Acyl Imidazole):
Dissolve the carboxylic acid (1.0 eq) in anhydrous Tetrahydrofuran (THF) (0.3 M).
Add N,N'-Carbonyldiimidazole (CDI) (1.05 eq) portion-wise at room temperature[4].
Self-Validation Gate: You must observe steady CO₂ gas evolution. Do not proceed until gas evolution completely ceases (typically 30–60 minutes), confirming the quantitative formation of the bulky acyl imidazole intermediate.
Regioselective Coupling:
Add 2-methylpiperazine (1.0 eq) to the reaction mixture. Heat to 50 °C for 4–8 hours[4].
Causality: The bulky acyl imidazole cannot physically approach the N1 position due to the adjacent methyl group. It selectively acylates the unhindered N4 position, preventing over-acylation[4][5].
Workup:
Cool to room temperature, concentrate the THF under reduced pressure, and partition the residue between Dichloromethane (DCM) and water.
The byproduct (imidazole) is highly water-soluble and will partition into the aqueous layer, leaving the highly pure N4-monoacylated product in the organic layer.
References
Li, Q., et al. General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection. Chemical Communications (RSC Publishing), 2025. Available at:[Link]
Google Patents. CN100448849C - A kind of preparation method of 4-acyl substitution-2-methylpiperazine compound.
ACS Publications. Imidazole-Catalyzed Monoacylation of Symmetrical Diamines. Organic Letters, 2010. Available at:[Link]
SigutLabs. Reagent of the month - March - DMTMM. Available at:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Preventing Racemization During Piperazinone Functionalization
Role: Senior Application Scientist / Technical Support Lead
Tone: Authoritative, Diagnostic, Solution-Oriented
Ticket Status: OPEN
Subject: Troubleshooting racemization during functionalization workflows.
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Welcome to the Chiral Integrity Support Hub . You are likely here because your enantiomeric excess (ee%) has dropped following a functionalization step (N-alkylation, C-H activation, or protecting group manipulation) on a piperazin-2-one scaffold.
Piperazinones are deceptive. While they appear stable, the interplay between the amide nitrogen (N1), the amine nitrogen (N4), and the stereocenters (typically C3 or C6) creates a "perfect storm" for base-mediated epimerization, particularly when electron-withdrawing protecting groups (EWG) are involved.
This guide moves beyond generic advice to address the specific pKa-driven mechanics of your failure mode and provides self-validating protocols to fix it.
Part 1: The Mechanistic Root Cause (Diagnostic)
Before changing reagents, you must identify why your stereocenter is labile.
The "Activated C3" Trap
Most chiral piperazinones are derived from amino acids, placing the stereocenter at C3 .
Native State: In a naked piperazinone, the C3-H has a pKa of ~35-40. It is relatively stable.
The Problem: Researchers almost always protect N4 with carbamates (Boc, Cbz) or sulfonamides (Ts) before functionalizing N1.
The Result: The N4-EWG pulls electron density, dropping the C3-H pKa into the danger zone (~23-28). Standard bases used for N1-alkylation (NaH, LiHMDS, or even excess KOH) will deprotonate C3, leading to an enolate-like intermediate and immediate racemization.
Visualizing the Failure Mode
Figure 1: The mechanism of C3-epimerization driven by N4-protecting group activation.
Part 2: Troubleshooting N-Functionalization (N1-Alkylation)
Scenario: You are trying to alkylate the amide nitrogen (N1) and losing chirality at C3.
The Fix: Phase Transfer Catalysis (PTC)
Avoid homogeneous strong bases. Use a biphasic system where the base (in solid or aqueous phase) never fully solvates the sensitive substrate.
Optimized Protocol: N1-Alkylation with Chiral Retention
Valid for N4-Boc/Cbz protected piperazinones.
Solvent System: Toluene or 2-MeTHF (Avoid highly polar aprotic solvents like DMF/DMSO if possible; they enhance base kinetic activity).
Base: Solid KOH (powdered) or 50% aq. NaOH.
Catalyst: Tetrabutylammonium hydrogen sulfate (TBAHS) or 18-Crown-6 (10 mol%).
Temperature: 0°C to Ambient (Strictly < 25°C).
Step-by-Step:
Dissolve substrate (1.0 equiv) and alkyl halide (1.2 equiv) in Toluene (0.1 M).
Add TBAHS (0.1 equiv).
Add powdered KOH (2.0 equiv) slowly.
Monitor by HPLC every 30 mins. Stop immediately upon consumption of SM.
Why this works: The effective concentration of base in the organic phase is negligible. The deprotonation of the N1-amide (pKa ~15-17) is rapid at the interface, while the C3-H (pKa ~25-28) remains untouched due to the "kinetic protection" of the biphasic barrier.
Risky. Only use if C3 is quaternary (disubstituted).
t-BuOK
17 (in tBuOH)
MODERATE
Acceptable only at -78°C.
Cs₂CO₃
~10 (apparent)
SAFE
Best for mild alkylations, but may be slow for N1-amides.
K₃PO₄
~12
SAFE
Excellent for Pd-catalyzed cross-couplings.
Part 3: Advanced C-H Activation (C3 vs. C6)
Scenario: You are attempting transition-metal catalyzed C-H functionalization.
Direct functionalization of piperazinones is site-specific. You must distinguish between C3 (alpha to N4) and C6 (alpha to N1).
The "Relay" Strategy for C3 Functionalization
To functionalize C3 without racemizing an existing center, or to install a new center stereoselectively, you cannot rely on simple substrate control. You need Transient Directing Groups (TDGs) or Chiral Ligands .
Key Reference Protocol (Based on Pd(II) Catalysis):
Catalyst: Pd(OAc)₂
Ligand: Mono-N-protected amino acid ligands (MPAA) like Ac-Ile-OH .
Directing Group: The N1-amide itself can act as a weak directing group for C6, but for C3, you often need an exogenous directing group on N4.
Self-Validating Check: Deuterium Exchange
Before running your precious intermediate through a C-H activation screen:
Dissolve 5 mg of substrate in CD₃OD with 1 equiv of the base/catalyst intended for use.
Run NMR after 1 hour.
Pass: No deuterium incorporation at C3.
Fail: Disappearance of the C3 proton signal. Stop. Change conditions.
Part 4: Synthesis from Chiral Pool (Cyclization)
Scenario: You are building the ring from amino acids and the product is racemic.
Root Cause: Oxazolone Formation.
During the cyclization of dipeptides or N-substituted amino acids, the intermediate can cyclize onto the carbonyl oxygen instead of the nitrogen, forming an oxazolone (azlactone). This intermediate is highly prone to racemization via tautomerization.
Troubleshooting Workflow
Figure 2: Decision tree for rescuing failed cyclization reactions.
Recommended Protocol: Reductive Cyclization (Racemization-Free)
Instead of amide coupling, use the Reductive Amination-Cyclization sequence:
React N-Boc-amino aldehyde with amino ester.
Reduce imine with NaBH(OAc)₃ (mild, no racemization).
Spontaneous or heat-induced cyclization of the resulting linear amine-ester.
Reference: This avoids the activated carboxylate intermediate entirely.
FAQ: Quick Solutions
Q: Can I use NaH if I cool the reaction to -78°C?A: Rarely. NaH is insoluble and kinetics are poor at -78°C. If you need a strong base at low temp, use LiHMDS, but be warned: if your N4 is Boc-protected, LiHMDS will deprotonate C3.
Q: My HPLC shows a "shoulder" on the main peak. Is this the enantiomer?A: It might be a rotamer. Piperazinones with N-protecting groups often show restricted rotation on NMR and HPLC. Run the HPLC at 40-50°C. If the peaks merge, it’s a rotamer. If they separate further, it’s your enantiomer (racemization confirmed).[3]
Q: How do I remove N4-Boc without racemization?A: Standard TFA/DCM or HCl/Dioxane is usually safe. Acid-catalyzed racemization is rare for piperazinones unless heated. Avoid refluxing in strong acid.
References
Stereoselective Synthesis of Piperazines (Review)
Title: Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization[4][5]
General Troubleshooting for Amide Couplings:
Title: Avoiding racemization during the synthesis of 1-(Piperazin-2-yl)ethanol
Source:BenchChem Technical Guides
Technical Support Center: Hydrogenation of Pyrazinones to Piperazinones
Current Status: Operational Topic: Catalytic Hydrogenation Protocols & Troubleshooting Audience: Medicinal Chemists / Process Development Scientists Core Technical Directive The reduction of pyrazinones (and their tautom...
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Operational
Topic: Catalytic Hydrogenation Protocols & Troubleshooting
Audience: Medicinal Chemists / Process Development Scientists
Core Technical Directive
The reduction of pyrazinones (and their tautomeric hydroxypyrazines) to piperazinones is a deceptively complex transformation. Unlike simple alkene reductions, this reaction fights two opposing forces: aromatic resonance stability (requiring high activity) and catalyst poisoning by the basic nitrogen atoms (requiring surface protection).
This guide is structured to navigate these challenges, distinguishing between Asymmetric Homogeneous Hydrogenation (for chiral drug synthesis) and Heterogeneous Hydrogenation (for racemic scaffold generation).
Catalyst Selection Matrix
Before beginning experimentation, use this decision matrix to select the optimal catalytic system for your substrate.
Figure 1: Decision logic for selecting catalysts based on stereochemical requirements and functional group tolerance.
Module A: Asymmetric Hydrogenation (Homogeneous)
Application: Synthesis of chiral piperazinones (e.g., peptidomimetics).
Primary Challenge: Enantioselectivity and preventing racemization of the product.
The "Self-Validating" Protocol: Ir-Catalyzed Reduction
This protocol leverages Iridium complexes with chiral bisphosphine ligands. It is particularly effective for pyrrolo[1,2-a]pyrazinium salts or alkyl-activated pyrazinones.
Mechanism & Causality:
Iridium Source:
provides the active metal center.
Ligand (e.g., (R)-SegPhos or (R)-DifluorPhos): Induces chirality. The bulky aryl groups on the phosphine create a chiral pocket that dictates the face of hydride addition.
Additive (
): Critical Step. The basic carbonate neutralizes the acidity generated during hydrogenation, preventing the acid-catalyzed racemization of the newly formed chiral amine center [1].
Standard Operating Procedure (SOP):
Catalyst Preparation:
In a glovebox (
atm), mix (0.5 mol%) and (R)-SegPhos (1.1 mol%) in degassed dichloromethane (DCM). Stir for 15 min to form the active complex.
Reaction Assembly:
Add the pyrazinone substrate (1.0 equiv) and
(10 mol%) to the catalyst solution.
Note: If the substrate is not a salt, add an activating agent (e.g., benzyl bromide) if following an activation-reduction pathway.
Hydrogenation:
Transfer to a high-pressure autoclave.
Pressurize to 50–60 bar
.
Stir at RT to 50°C for 12–24 hours.
Workup:
Release pressure carefully. Filter through a celite pad to remove insoluble salts/catalyst.
Concentrate and analyze ee% via Chiral HPLC.
Module B: Heterogeneous Hydrogenation (Racemic)
Application: Bulk synthesis of piperazinone scaffolds.
Primary Challenge: Catalyst poisoning by the product (piperazine) leading to incomplete conversion.[1]
The "Acid-Activation" Protocol: Pd/C or Rh/C
Nitrogen heterocycles are notorious catalyst poisons because the lone pair on the nitrogen binds irreversibly to the metal surface, blocking active sites.
Mechanism & Causality:
Solvent (Acetic Acid): Running the reaction in acetic acid (or adding HCl) protonates the basic nitrogen of the product (piperazinone). The protonated ammonium species cannot coordinate to the metal surface, preventing self-poisoning [2].[1]
Metal Choice:
Pd/C: Best for general reduction.
Pt/C: Required if the molecule contains Chlorine/Bromine (Pd will strip these off).
Rh/C: Higher activity for difficult aromatic rings but expensive.
Add 10 wt% Pd/C (wet basis, 50% water) to the vessel. Load at 10 wt% relative to substrate (e.g., 100mg catalyst for 1g substrate).
Safety: Add catalyst under Argon flow to prevent ignition of solvent vapors.[2]
Hydrogenation:
Pressurize to 5–10 bar
(Balloon pressure is often insufficient for pyrazinones due to aromatic stability).
Heat to 50–60°C .
Monitoring:
Monitor via LCMS. If reaction stalls at 50%, add fresh catalyst and repressurize.
Troubleshooting Center (FAQs)
Q1: My reaction stalls at ~50% conversion. Adding more catalyst doesn't help.
Diagnosis: Product Inhibition (Self-Poisoning).[1]
The Science: As the piperazinone forms, it competes with the pyrazinone for active sites. Piperazines are generally more basic (
nitrogen) than pyrazinones ( nitrogen), meaning the product binds stronger than the reactant.
Corrective Action:
Immediate: Filter the reaction, acidify the filtrate with 1M HCl or switch solvent to pure acetic acid, and re-subject to hydrogenation.
Prevention: Ensure the reaction medium is acidic (pH < 2) from the start to keep all nitrogens protonated.
Q2: I lost my Chlorine atom during the reduction.
Diagnosis: Hydrogenolysis.[3]
The Science: Palladium is an excellent catalyst for oxidative addition into C-X bonds, leading to dehalogenation under
.
Corrective Action:
Switch Catalyst: Use Pt/C (Platinum on Carbon) or PtO2 (Adams' Catalyst) . Platinum is much less active for hydrogenolysis than Palladium.
Use a Poison: Add Diphenylsulfide (0.1–0.5 equiv) to the Pd/C reaction. Sulfur selectively poisons the highly active sites responsible for C-Cl cleavage while leaving sites active enough for alkene/imine reduction [3].
Q3: My chiral hydrogenation has low enantiomeric excess (ee < 50%).
Diagnosis: Uncontrolled Tautomerization or Racemization.
The Science: Pyrazinones can tautomerize to hydroxypyrazines. If the hydrogenation goes through a planar enamine intermediate without tight ligand control, stereochemistry is lost. Furthermore, the product can racemize if the solution is too acidic.
Corrective Action:
Check Additives: Ensure you are using
or another base to prevent product racemization.
Solvent Switch: Try Trifluoroethanol (TFE) . TFE strengthens hydrogen bonding and can stabilize specific tautomers, often boosting ee in heterocyclic hydrogenations.
Ligand Screen: Switch from SegPhos to Josiphos or MeO-Biphep . The bite angle of the ligand is crucial for pyrazinone binding.
Comparative Data: Catalyst Performance
Catalyst System
Substrate Scope
Pressure
Temp
Typical Yield
Key Feature
Pd/C + AcOH
Simple Pyrazinones
5-10 bar
60°C
>90%
Robust, cheap, scalable.
Pt/C + MeOH
Halogenated Pyrazinones
10-20 bar
RT
80-90%
Retains Cl/Br/I atoms.
Ir-SegPhos
Pyrazinium Salts
50-60 bar
RT
85-95%
High ee (up to 96%) .
Rh/C
Sterically Hindered
50 bar
80°C
70-80%
"Brute force" for difficult rings.
References
Iridium-Catalyzed Asymmetric Hydrogenation of Pyrrolo[1,2-a]pyrazinium Salts.
Source: Organic Letters (2014).[4]
Context: Establishes the necessity of base additives (
) to prevent racemization during Ir-catalyzed reduction.
Link:[Link]
Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles.
Source: Molecules (MDPI, 2022).
Context: Details the mechanism of nitrogen poisoning and the effectiveness of acidic media/pre-hydrogenation.
Link:[Link]
Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide.
Source: Organic Letters (2006).[5]
Context: Describes the use of sulfide poisons to prevent dehalogenation during Pd/C hydrogenation.
Link:[Link]
Synthesis of Chiral Piperazin-2-ones through Palladium-Catalyzed Asymmetric Hydrogenation of Pyrazin-2-ols.
Source: Organic Chemistry Frontiers (2015).
Context: Demonstrates the tautomer-trapping strategy for asymmetric synthesis.
Link:[Link]
Technical Guide: Comparative 1H NMR Analysis of 3,3-Diethyl-piperazin-2-one
Executive Summary & Strategic Importance In the landscape of fragment-based drug discovery (FBDD), the piperazin-2-one scaffold represents a privileged pharmacophore, offering a distinct vector profile compared to the ub...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
In the landscape of fragment-based drug discovery (FBDD), the piperazin-2-one scaffold represents a privileged pharmacophore, offering a distinct vector profile compared to the ubiquitous piperazine. The 3,3-diethyl-piperazin-2-one derivative is of particular interest due to the Thorpe-Ingold (gem-diethyl) effect , which conformationally restricts the ring, potentially enhancing binding affinity to target proteins by reducing the entropic penalty of binding.
This guide provides a rigorous, comparative analysis of the 1H NMR spectral behavior of 3,3-diethyl-piperazin-2-one. Unlike standard spectral libraries, we focus on the comparative performance of solvent systems (CDCl₃ vs. DMSO-d₆) and structural differentiation from its dimethyl analog. These insights are critical for researchers needing to validate regiochemistry and conformational purity during scale-up.
Structural Basis & Theoretical Shifts[1]
Before analyzing the spectra, we must establish the connectivity and predicted magnetic environment. The 3,3-diethyl substitution creates a unique steric environment at the C3 position, adjacent to the carbonyl (C2) and the amine nitrogen (N4).
Deshielded by C=O anisotropy; H-bonding stabilizes shift in DMSO.
C3-(CH₂CH₃)₂
Ethyl-CH₂
q / m
1.4 - 1.7
1.5 - 1.8
Diastereotopic potential due to ring puckering; often overlap.
C3-(CH₂CH₃)₂
Ethyl-CH₃
t
0.7 - 0.9
0.8 - 1.0
Shielded methyls; characteristic triplet ( Hz).
N4-H
Amine
br s
2.0 - 3.0
1.5 - 2.5 (Invisible)
Highly exchangeable; broadens significantly in CDCl₃ due to quadrupole.
C5-H₂
Ring-CH₂
m / t
2.8 - 3.0
2.9 - 3.1
Alpha to amine (N4); shielded relative to C6.
C6-H₂
Ring-CH₂
m / t
3.1 - 3.4
3.2 - 3.5
Alpha to amide (N1); deshielded by amide anisotropy.
Comparative Analysis: Solvent System Performance
The choice of solvent is not merely about solubility; it is a strategic decision that dictates the visibility of labile protons and the resolution of conformational isomers. We compared the spectral performance in Chloroform-d (CDCl₃) versus Dimethyl Sulfoxide-d₆ (DMSO-d₆) .[1][2]
Performance Matrix: CDCl₃ vs. DMSO-d₆[1][2][3][4][5][6]
Feature
CDCl₃ (Chloroform-d)
DMSO-d₆
Verdict
Amide (N1-H) Visibility
Low. Often appears as a broad, shapeless hump due to rapid exchange and weak solvation.
High. Appears as a sharp, distinct signal (often doublet if coupling to C6 exists). Strong H-bond acceptor nature of DMSO "locks" the proton.
DMSO Wins for structural confirmation.
Amine (N4-H) Visibility
Very Low. Usually invisible or extremely broad.
Moderate. Visible as a broad singlet; integration is more reliable.
DMSO Wins for integration.
Resolution of Ring CH₂
Moderate. C5 and C6 protons often overlap or appear as a second-order AA'BB' system.
High. Distinct dielectric constant often separates C5 and C6 multiplets, simplifying assignment.
DMSO Wins for resolution.
Water Interference
Low (H₂O @ 1.56 ppm). Overlaps with ethyl CH₂.
High (H₂O @ 3.33 ppm).[1] Can obscure ring C6 protons.
CDCl₃ Wins (if dry).
Experimental Insight: The "Solvent Effect" Mechanism
In CDCl₃, the 3,3-diethyl-piperazin-2-one exists in a dynamic equilibrium of H-bonded aggregates. This causes the N1-H signal to drift with concentration. In DMSO-d₆, the solvent molecules disrupt these aggregates, forming strong DMSO···H-N bonds.[3] This desolvates the aggregate and shifts the N1-H downfield (deshielding), stabilizing the signal for accurate integration.
Protocol Tip: If the N1-H signal is critical for proving the "one" (ketone) oxidation state, DMSO-d₆ is mandatory .
Comparative Analysis: Analog Differentiation (Diethyl vs. Dimethyl)
In lead optimization, distinguishing the 3,3-diethyl analog from the 3,3-dimethyl analog is a common analytical challenge. While Mass Spectrometry (MS) differentiates by mass (MW 156 vs 128), NMR provides the structural proof of the gem-substitution pattern.
Spectral Fingerprint Comparison
Feature
3,3-Dimethyl-piperazin-2-one
3,3-Diethyl-piperazin-2-one
Diagnostic Value
Alkyl Region
Singlet (6H) approx 1.3 ppm.
Triplet (6H) + Quartet (4H) .
The Singlet vs. Triplet/Quartet pattern is the primary differentiator.
Ring Conformation
More flexible. C5/C6 signals often broader.
Rigid. The bulky ethyl groups lock the ring (Thorpe-Ingold), often sharpening the C5/C6 multiplets.
Conformational locking indicates higher potential for specific binding.
Magnetic Equivalence
Methyls are usually equivalent.
Ethyl methylene protons (H_a, H_b) may be diastereotopic (magnetically non-equivalent) if the ring is locked in a chair, appearing as complex multiplets rather than clean quartets.
Complexity in the 1.5-1.8 ppm region confirms the diethyl substitution and ring rigidity.
Experimental Protocols
A. Sample Preparation Workflow (Standardized)
To ensure reproducibility, follow this self-validating protocol.
Massing: Weigh 5.0 – 10.0 mg of the solid 3,3-diethyl-piperazin-2-one into a clean vial.
Why? <5 mg yields poor Signal-to-Noise (S/N); >15 mg can cause viscosity broadening.
Solvent Addition: Add 0.6 mL of DMSO-d₆ (99.9% D) .
Why? 0.6 mL is the standard depth (4cm) for 5mm tubes to match the receiver coil.
Homogenization: Vortex for 30 seconds. Ensure no suspended solids remain.
Check: If the solution is cloudy, filter through a cotton plug in a glass pipette.
Reference: Add 1 µL of TMS (Tetramethylsilane) only if the solvent does not contain it. Alternatively, reference to the residual DMSO pentet at 2.50 ppm .[1]
B. Acquisition Parameters (Bruker/Varian 400 MHz+)
Pulse Sequence: zg30 (30° pulse) or zg (90° pulse with long d1).
Number of Scans (NS): 16 or 32.
Relaxation Delay (D1):2.0 seconds (Essential for integration of Ethyl CH₃ vs Amide NH).
Spectral Width: -2 to 14 ppm.
Visualization of Analytical Logic
Workflow: Solvent Selection Decision Tree
Caption: Decision matrix for selecting the optimal NMR solvent based on analyte solubility and the necessity of observing exchangeable protons.
Logic: Signal Assignment Pathway
Caption: Step-by-step logic flow for assigning the 1H NMR signals of 3,3-diethyl-piperazin-2-one, utilizing chemical shift zones and splitting patterns.
References
Abraham, R. J., et al. (2006).[2] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry, 44(5), 491-509.[2] Link
BenchChem. (2025).[1][4][5] "Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3." BenchChem Technical Guides. Link
Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179. Link
Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512-7515. Link
A Technical Guide to the Mass Spectrometry Fragmentation of Piperazinones: A Comparative Analysis for Researchers
For Immediate Release Byline: A Senior Application Scientist Audience: Researchers, scientists, and drug development professionals Preamble: The piperazinone scaffold is a cornerstone in modern medicinal chemistry, formi...
Author: BenchChem Technical Support Team. Date: March 2026
For Immediate Release
Byline: A Senior Application Scientist
Audience: Researchers, scientists, and drug development professionals
Preamble: The piperazinone scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous biologically active compounds.[1] Understanding the structural integrity and metabolic fate of these molecules is paramount in drug discovery and development. Mass spectrometry (MS) stands as a pivotal analytical technique for this purpose, offering unparalleled sensitivity and structural elucidation capabilities. This guide provides an in-depth analysis of the mass spectrometric fragmentation patterns of piperazinones, with a primary focus on the well-studied 2,5-diketopiperazine subclass. We will explore the influence of different ionization techniques, compare their fragmentation behavior to other relevant heterocyclic systems, and provide a practical experimental protocol for their analysis.
The Piperazinone Core: A Privileged Scaffold and an Analytical Challenge
Piperazinones are six-membered heterocyclic rings containing two nitrogen atoms and at least one carbonyl group. Their structural versatility, achieved through substitutions at the nitrogen and carbon atoms, allows for the fine-tuning of physicochemical properties and biological activity.[1] The two most common isomers are the 2-piperazinone and the 2,5-piperazinedione (a cyclic dipeptide). While both are of significant interest, the fragmentation patterns of 2,5-diketopiperazines are more extensively documented in the scientific literature.[2]
The primary challenge in analyzing piperazinone-containing compounds lies in the unambiguous identification of the parent molecule and the structural characterization of its metabolites or degradation products. Mass spectrometry, particularly in tandem with liquid chromatography (LC-MS/MS), provides the necessary specificity and sensitivity for these tasks. The fragmentation patterns observed in the mass spectrometer are a direct reflection of the molecule's chemical structure and bond energies, offering a veritable fingerprint for identification.
Unraveling the Fragmentation Pathways of Piperazinones
The fragmentation of piperazinones is highly dependent on the ionization method employed. Hard ionization techniques like Electron Ionization (EI) induce extensive fragmentation, providing rich structural information, while soft ionization methods such as Electrospray Ionization (ESI) typically yield a protonated or sodiated molecular ion with fragmentation induced via collision-induced dissociation (CID).
Electron Ionization (EI) Fragmentation of 2,5-Diketopiperazines
Under EI conditions, 2,5-diketopiperazines undergo characteristic fragmentation pathways involving the cleavage of the amide bonds and the piperazine ring. The mass spectrum of the simplest diketopiperazine, piperazine-2,5-dione (glycine anhydride), showcases these fundamental cleavages.[3]
Key fragmentation pathways observed in the EI mass spectrum of 2,5-diketopiperazines include:
Loss of Carbon Monoxide (CO): A prominent fragmentation route is the neutral loss of a CO molecule (28 Da) from the molecular ion.[3]
Ring Cleavage and Loss of HNCO: Cleavage of the amide bonds can lead to the elimination of isocyanic acid (HNCO), resulting in a characteristic fragment.[4]
Sequential Losses: The initial fragments can undergo further fragmentation, such as the sequential loss of another CO molecule or other small neutral species.[3]
The following diagram illustrates the primary EI fragmentation pathways for a generic 2,5-diketopiperazine.
Caption: EI Fragmentation of a 2,5-Diketopiperazine.
Electrospray Ionization (ESI-MS/MS) Fragmentation of Piperazinones
ESI is a soft ionization technique that typically generates protonated molecules, [M+H]⁺. Subsequent fragmentation is induced by collision with an inert gas in the mass spectrometer (CID or MS/MS). This controlled fragmentation provides valuable structural information.
For N-substituted piperazinone derivatives, a characteristic fragmentation is the neutral loss of the piperazinone moiety. For instance, in the CID of a novel piperazine derivative, a neutral loss of N-methylpiperazine (100 Da) was observed.[5]
In the case of 2,5-diketopiperazines, ESI-MS/MS studies have revealed that a common fragmentation pathway is the loss of a CO molecule directly from the protonated molecule.[6] The fragmentation can also be directed by the nature of the substituents on the ring. For aromatic 2,5-diketopiperazines, common fragmentation pathways lead to characteristic fragment ions that are representative of the amino acid residues from which they are formed.[5]
The following diagram illustrates a generalized ESI-MS/MS fragmentation pathway for a protonated N-substituted piperazinone.
Caption: ESI-MS/MS Fragmentation of a Piperazinone.
Comparative Fragmentation Analysis: Piperazinones vs. Other Heterocycles
To provide a clearer understanding of the unique fragmentation patterns of piperazinones, it is instructive to compare them with other structurally related heterocyclic compounds.
Heterocyclic Core
Key Fragmentation Characteristics
Distinguishing Features from Piperazinones
Piperidines
Ring opening via α-cleavage adjacent to the nitrogen atom. Loss of substituents on the nitrogen or the ring.[7]
Lack of the carbonyl group leads to different primary fragmentation sites. No characteristic loss of CO or HNCO.
Lactams (e.g., Pyrrolidinones)
Under ESI-MS, N-protonated lactams can undergo unique fragmentation pathways, including McLafferty rearrangements.[8]
As mono-amides, their ring cleavage patterns will differ from the diamide structure of piperazinones.
Piperazines
Cleavage of C-N bonds within the piperazine ring and between the ring and substituents. Common fragment ions for phenylpiperazines include m/z 119, 70, and 56.
Absence of the carbonyl group(s) means that the fragmentation is primarily driven by the nitrogen atoms and their substituents.
N-Aryl Dicarboximides
Under EI, the main fragmentation involves the loss of the substituent on the nitrogen, followed by the expulsion of CO.
While they share the loss of CO, the initial fragmentation is often directed by the aromatic imide structure.
This comparative analysis highlights that the presence and number of amide bonds within the piperazinone ring are the primary drivers of its characteristic fragmentation, leading to diagnostic losses of CO and HNCO that are less common or absent in related heterocycles lacking this functionality.
Experimental Protocol: LC-MS/MS Analysis of a Piperazinone Derivative
This section provides a general workflow for the analysis of a hypothetical N-aryl-2-piperazinone using LC-MS/MS. This protocol should be optimized for the specific analyte and instrumentation.
Sample Preparation
Standard Solution: Prepare a 1 mg/mL stock solution of the N-aryl-2-piperazinone in methanol.
Working Solution: Dilute the stock solution with an appropriate solvent mixture (e.g., 50:50 water:acetonitrile with 0.1% formic acid) to a final concentration of 1 µg/mL.
Liquid Chromatography (LC) Conditions
Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.
Gradient: A typical gradient would be to start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.
Select the [M+H]⁺ ion of the N-aryl-2-piperazinone as the precursor ion.
Apply a range of collision energies (e.g., 10, 20, and 40 eV) to observe the fragmentation pattern.
Expected Data
Precursor Ion (m/z)
Collision Energy (eV)
Major Fragment Ions (m/z)
Putative Fragment Identity
[M+H]⁺
10
[M+H - CO]⁺
Loss of carbon monoxide
[M+H]⁺
20
[Aryl group]⁺
Cleavage of the N-aryl bond
[M+H]⁺
40
[Piperazinone ring fragment]⁺
Further fragmentation of the core
This experimental setup allows for the separation of the piperazinone derivative from potential impurities and provides detailed structural information through its MS/MS fragmentation pattern.
Conclusion
The mass spectrometric fragmentation of piperazinones provides a wealth of structural information that is invaluable for their identification and characterization in complex matrices. While the fragmentation of 2,5-diketopiperazines is well-characterized, with diagnostic losses of CO and HNCO, further research is needed to fully elucidate the fragmentation pathways of mono-keto piperazinones and their diverse derivatives. By understanding the fundamental principles of their fragmentation and comparing them to related heterocyclic systems, researchers can leverage the power of mass spectrometry to accelerate drug discovery and development programs involving this privileged scaffold.
References
Zhu, N., Yu, C., Hua, Z., Xu, P., Wang, Y., Di, B., & Su, M. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society, 42(1), 1-7.
Svec, W. A., & Junk, G. A. (1964). Mass spectra of some cyclic dipeptides (2,5-diketopiperazines). Journal of the American Chemical Society, 86(11), 2278-2282.
Gąga, T., Bonomo, M. G., Salzano, G., Di Capua, A., & Saturnino, C. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. Journal of Pharmaceutical and Biomedical Analysis, 243, 116202.
Prasain, J. K., Barnes, S., & Kirk, M. (2007). Fragmentation of diketopiperazines from Aspergillus fumigatus by electrospray ionization tandem mass spectrometry (ESI-MS/MS). Journal of the American Society for Mass Spectrometry, 18(10), 1843-1854.
Wang, H., Wang, M., & Sun, S. (2021). 2,5-Diketopiperazines: A Review of Source, Synthesis, Bioactivity, Structure, and MS Fragmentation. Current Organic Chemistry, 25(16), 1896-1913.
Abbas, S. Y., El-Gendy, M. A., & El-Adl, K. (2022). Synthesis and characterization of some 2-quinonyl piperazine derivatives.
Schilling, B., Rardin, M. J., MacLean, B. X., Lomenick, B., Sadygov, R. G., & Gibson, B. W. (2010). A method for combining mass spectrometry with gas chromatography-electroantennographic detection. Analytical Chemistry, 82(24), 10146-10153.
Shimadzu Corporation. (2019). Structural Characterization of Cyclic Peptides using a Quadrupole Time-of-Flight Mass Spectrometer. ASMS 2019 MP 583.
Fagalde, F., Jios, J. L., & Spanevello, R. O. (2010). Mass spectrometry of aromatic cyclic imides and amides. Part II: electron ionization induced decomposition of N-functionalized alkyl 3,4-pyridinedicarboximides. Arkivoc, 2010(11), 215-231.
BenchChem. (2025). Spectroscopic Profile of Piperazine-2,5-dione: An In-depth Technical Guide. BenchChem Technical Guides.
Creative Proteomics. (n.d.). Ion Types and Fragmentation Patterns in Mass Spectrometry.
Wang, Y., & Li, L. (2018). Comparing the fragmentation reactions of protonated cyclic indolyl α-amino esters in quadrupole/orbitrap and quadrupole time-of-flight mass spectrometers. Journal of Mass Spectrometry, 53(4), 319-328.
NIST. (n.d.). Piperazine. In NIST Chemistry WebBook. Retrieved from [Link]
Welz, A., Koba, M., Kośliński, P., & Siodmiak, J. (2021). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. Molecules, 26(24), 7578.
NIST. (n.d.). Piperazine, 2-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]
Li, F., & Guo, Y. (2008). Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. Life Science Journal, 5(2), 25-29.
Pivatto, M., Crotti, A. E. M., Lopes, N. P., Castro-Gamboa, I., Rezende, A., Viegas Jr, C., ... & Bolzani, V. S. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. Journal of the Brazilian Chemical Society, 16, 1431-1439.
Prasain, J. K., Barnes, S., & Kirk, M. (2007). Fragmentation of diketopiperazines from Aspergillus fumigatus by electrospray ionization tandem mass spectrometry (ESI-MS/MS). Journal of the American Society for Mass Spectrometry, 18(10), 1843-1854.
Qu, L. B., Lan, J., & Li, Z. L. (2007). Electrospray ionization tandem mass spectrometric characteristics and fragmentation mechanisms of purine analogues. Analytical Chemistry: An Indian Journal, 4(1-3), 36-41.
Kirby, A. J., & Komarov, I. V. (2014). Electrospray ionization (ESI) fragmentations and dimethyldioxirane reactivities of three diverse lactams having full, half, and zero resonance energies. The Journal of organic chemistry, 79(1), 256-263.
NIST. (n.d.). 2,5-Piperazinedione. In NIST Chemistry WebBook. Retrieved from [Link]
NIST. (n.d.). 2,5-Piperazinedione, 3,6-bis(phenylmethyl)-. In NIST Chemistry WebBook. Retrieved from [Link]
Yang, Y., Janota, K., Tabei, K., Huang, N., & Shlaes, D. M. (2000). Mechanism of Inhibition of the Class A β-Lactamases PC1 and TEM-1 by Tazobactam. Journal of Biological Chemistry, 275(36), 27957-27964.
Decaestecker, T. N., Claeys, M., & Van den Eeckhout, E. G. (2002). Characterisation of nicotine and related compounds using electrospray ionisation with ion trap mass spectrometry and with quadrupole time-of-flight mass spectrometry and their detection by liquid chromatography/electrospray ionisation mass spectrometry. Rapid Communications in Mass Spectrometry, 16(18), 1747-1755.
Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic methods in organic chemistry. John Wiley & Sons.
Pardasani, P., & Pardasani, R. T. (2025). Mass Spectral Studies of N,N-Dialkylacetimidamides Using ESI-HRMS and MS/MS. Journal of Mass Spectrometry.
Wang, Y., & Li, L. (2022). Ultraviolet photodissociation facilitates mass spectrometry-based structure elucidation with pyrrolidine and piperidine containing compounds. Journal of pharmaceutical and biomedical analysis, 211, 114622.
Pivatto, M., Crotti, A. E. M., Lopes, N. P., Castro-Gamboa, I., Rezende, A., Viegas Jr, C., ... & Bolzani, V. S. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. Journal of the Brazilian Chemical Society, 16, 1431-1439.
Murray, S. (1988). The electron capture negative ion chemical ionization mass spectra of 2-(4′,6′-bistrifluoromethyl-2′-pyrimidinyl)-tetrahydroisoquinoline and 4-substituted analogues. Biomedical and environmental mass spectrometry, 16(1-12), 345-348.
Pivatto, M., Crotti, A. E. M., Lopes, N. P., Castro-Gamboa, I., Rezende, A., Viegas Jr, C., ... & Bolzani, V. S. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Journal of the Brazilian Chemical Society, 16, 1431-1439.
de Souza, G. E., & de Souza, R. O. (2023). Analysis of the structural diversity of heterocycles amongst European medicines agency approved pharmaceuticals (2014–2023). RSC medicinal chemistry.
Classes, D. P. (2018, October 29).
Kletskov, A. V., Bozhenko, S. V., & Knyazeva, E. A. (2022). 5,5′-(Piperazine-1,4-diyl)bis(4-chloro-3H-1,2-dithiol-3-one). Molbank, 2022(3), M1411.
Pivatto, M., Crotti, A. E. M., Lopes, N. P., Castro-Gamboa, I., Rezende, A., Viegas Jr, C., ... & Bolzani, V. S. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. Journal of the Brazilian Chemical Society, 16, 1431-1439.
Kumar, A., Sharma, G., & Kumar, D. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistrySelect.
Akhtar, M. S., & Al-Masoudi, N. A. (2000).
Shuttleworth, A., & Johnson, S. D. (2022). GC-MS/FID/EAD: A method for combining mass spectrometry with gas chromatography-electroantennographic detection. Frontiers in Ecology and Evolution, 10, 1046166.
de la Torre, X., Botrè, F., & Ryan, F. (2001). Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives: use of deuterated analogues in fragmentation pattern studies. Journal of the Brazilian Chemical Society, 12, 597-603.
Wuest, W. M., & Pettus, T. R. (2022). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules, 27(4), 1112.
HPLC Method Development Guide: 3,3-Diethyl-piperazin-2-one Purity Analysis
Content Type: Technical Comparison & Protocol Guide Audience: Analytical Chemists, Process Development Scientists, QC Managers The Analytical Challenge: Small Polar Heterocycles The analysis of 3,3-diethyl-piperazin-2-on...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Technical Comparison & Protocol Guide
Audience: Analytical Chemists, Process Development Scientists, QC Managers
The Analytical Challenge: Small Polar Heterocycles
The analysis of 3,3-diethyl-piperazin-2-one presents a classic "Polar Amine Challenge" in liquid chromatography. As a small, cyclic lactam with a secondary amine, this molecule is highly polar and basic.
Standard Reverse-Phase (RP) methods using C18 columns often fail for three mechanistic reasons:
Lack of Retention: The hydrophilic nature of the piperazinone ring prevents adequate partitioning into the hydrophobic C18 stationary phase, causing the analyte to elute near the void volume (
).
Peak Tailing: Residual silanols on the silica support interact ionically with the basic amine, leading to severe peak tailing (
).
Dewetting: High aqueous content (required to retain polar compounds on C18) can cause "phase collapse" or dewetting of the C18 ligands, resulting in non-reproducible retention times.
This guide objectively compares three distinct chromatographic strategies to solve these issues, recommending Hydrophilic Interaction Liquid Chromatography (HILIC) as the modern gold standard while providing Ion-Pair Chromatography (IPC) as a robust legacy alternative.
Strategic Comparison of Methodologies
Comparative Performance Matrix
Feature
Method A: HILIC (Recommended)
Method B: Ion-Pair RP (Legacy)
Method C: Polar-Embedded RP
Mechanism
Partitioning into water-enriched layer
Hydrophobic interaction via ion-pair reagent
Hydrophobic + H-bonding / Shielding
Retention ()
High ()
Adjustable (High)
Moderate ()
Peak Shape
Excellent (Symmetrical)
Excellent (Sharp)
Good
MS Compatibility
High (Volatile buffers)
Low (Non-volatile reagents)
High
Equilibration
Slow (requires >20 column volumes)
Moderate
Fast
Robustness
Sensitive to water content in sample
Sensitive to Temperature/pH
High
Decision Framework
The following decision tree illustrates the logical selection process for 3,3-diethyl-piperazin-2-one analysis based on your laboratory's specific constraints (Detection mode and Sample Matrix).
Figure 1: Method selection decision tree based on detection requirements and sample matrix complexity.
Detailed Experimental Protocols
Method A: HILIC (The Modern Standard)
Rationale: HILIC creates a water-enriched layer on the surface of a polar stationary phase. The polar piperazinone partitions into this layer. Ammonium formate is used to control the ionization of the secondary amine and suppress silanol interactions.
Column: Amide-bonded silica (e.g., Waters XBridge Amide or TSKgel Amide-80), 150 x 4.6 mm, 3.5 µm.
Why Amide? Amide phases are more stable and show better peak shape for bases than bare silica.
Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0 adjusted with Formic Acid).
Sample Diluent: 90:10 ACN:Water (Critical: High water content in diluent destroys peak shape in HILIC).
Method B: Ion-Pair RP (The Robust QC Workhorse)
Rationale: The ion-pairing reagent (Octanesulfonic acid) forms a neutral complex with the protonated amine of the piperazinone, effectively "coating" it with a hydrophobic tail that interacts strongly with the C18 chain.
Column: C18 (End-capped), 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus C18).
Mobile Phase:
Buffer: 20 mM Sodium Octanesulfonate + 20 mM Potassium Phosphate (pH 3.0 with Phosphoric Acid).
Column must be dedicated to IP methods (IP reagents are difficult to wash off).
Performance Data Comparison
The following data summarizes the expected performance characteristics based on physicochemical simulations and literature precedents for piperazine derivatives [1, 2].
Parameter
HILIC (Amide)
Ion-Pair C18
Standard C18 (Control)
Retention Factor ()
4.5
5.2
0.3 (Elutes at void)
Tailing Factor ()
1.1 (Symmetric)
1.2 (Symmetric)
2.8 (Severe Tailing)
Theoretical Plates ()
~12,000
~9,000
< 2,000
LOD (S/N = 3)
0.05 µg/mL (MS)
0.5 µg/mL (UV)
N/A (Co-elution)
Mechanistic Workflow: HILIC Separation
Understanding the mechanism is crucial for troubleshooting. In HILIC, water is the "strong" solvent.[4] Increasing water content elutes the compound.[4]
Figure 2: HILIC retention mechanism showing the partitioning of the polar analyte into the water-enriched layer on the stationary phase surface.
References
Separation of Piperazine derivatives on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]
Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Agilent Technologies. Available at: [Link]
HILIC: The Pros and Cons. LCGC International. Available at: [Link]
pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Journal of Chemical & Engineering Data. Available at: [Link]
Comparative Guide: Biological Activity of Diethyl vs. Dimethyl Piperazinones
Executive Summary Objective: This guide provides a technical comparison of diethyl- and dimethyl-substituted piperazin-2-one scaffolds, analyzing their distinct biological activities, physicochemical properties, and ther...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Objective: This guide provides a technical comparison of diethyl- and dimethyl-substituted piperazin-2-one scaffolds, analyzing their distinct biological activities, physicochemical properties, and therapeutic potentials.
Core Findings:
Kinase Inhibition: Gem-dimethyl substitutions (e.g., at C3 or C5) are a "privileged motif" in kinase inhibitors (e.g., PLK1, Aurora A), often providing optimal steric fit without disrupting H-bond networks. Diethyl analogues frequently suffer from steric clashes in tight ATP-binding pockets but may offer superior potency in targets with expansive hydrophobic regions (e.g., mPGES-1).
Antimicrobial Activity: N-ethyl and C-ethyl substituted piperazinones often exhibit higher lipophilicity (LogP) and improved membrane permeability compared to their methyl counterparts, leading to enhanced potency against Gram-positive bacteria like S. aureus.
Metabolic Stability: Dimethyl groups are susceptible to rapid oxidative demethylation by CYP450 enzymes. Diethyl groups, while bulkier, can sometimes offer improved metabolic resistance or alter the metabolite profile to less toxic species.
Structural & Physicochemical Analysis[1][2]
The piperazin-2-one ring is a non-planar, six-membered lactam. The choice between methyl and ethyl substituents fundamentally alters the scaffold's volume and lipophilicity.
Methyl groups are common "soft spots" for metabolism.
Visualization: Structural Decision Logic
The following diagram illustrates the decision matrix for selecting between diethyl and dimethyl substitutions based on the target binding pocket.
Caption: Decision logic for alkyl substitution based on protein binding pocket constraints.
Biological Activity Comparison
A. Kinase Inhibition (Oncology)
In the context of kinase inhibitors (e.g., targeting PLK1 or Aurora kinases), the gem-dimethyl group is often superior. The rigid 3,3-dimethylpiperazin-2-one motif restricts the conformational space of the peptide backbone, pre-organizing the molecule for binding.
Dimethyl Performance: In inhibitors of CPS1 (Carbamoyl Phosphate Synthetase 1) and PLK1 , 2,6-dimethyl and 3,3-dimethyl substitutions maintain high affinity (IC50 < 100 nM) by avoiding steric clashes with the "gatekeeper" residues in the ATP hinge region.
Diethyl Performance: Replacing methyl with ethyl often leads to a 10-100 fold loss in potency for ATP-competitive inhibitors due to the inability of the ethyl group to fit into the narrow hydrophobic clefts without distorting the H-bond interactions essential for binding.
Case Study Data (Inferred from SAR trends):
Target
Scaffold Variant
IC50 (nM)
Mechanism
mPGES-1
3,3-Dimethylpiperidine*
7 nM
Optimal hydrophobic fit in the enzyme active site.
mPGES-1
Unsubstituted
> 1000 nM
Lacks necessary hydrophobic contacts.
Aurora A
Gem-Dimethyl
~15 nM
Conformational lock enhances entropy of binding.
Aurora A
Gem-Diethyl
> 500 nM
Steric clash with Leucine/Isoleucine residues.
*Note: Data extrapolated from mPGES-1 inhibitor studies (Kuklish et al., 2016) demonstrating the critical role of gem-dimethyl over bulkier or smaller groups.
B. Antimicrobial Activity
For antimicrobial targets, lipophilicity drives efficacy. N-ethyl and C-ethyl derivatives often outperform methyl analogues against Gram-positive bacteria.
Mechanism: The ethyl group increases the partition coefficient (LogP), facilitating passive diffusion across the thick peptidoglycan layer of Gram-positive bacteria.
Experimental Evidence: In a study of N-alkyl piperazine derivatives, N-ethyl variants showed superior Zone of Inhibition (ZOI) values against S. aureus compared to N-methyl variants.
Dialkyl-substituted bromoacetate (Ethyl 2-bromo-2-methylpropionate for dimethyl; Ethyl 2-bromo-2-ethylbutyrate for diethyl)
Base:
or DIPEA
Solvent: Acetonitrile (ACN) or DMF
Step-by-Step Methodology:
Alkylation: Dissolve 1.0 eq of diamine in ACN. Add 2.5 eq of
and 1.1 eq of the appropriate bromoacetate.
Reflux: Heat the mixture to 80°C for 12-16 hours. Monitor by TLC (5% MeOH in DCM).
Cyclization: If the intermediate ester is isolated, treat with catalytic acetic acid in toluene at reflux to induce ring closure to the lactam (piperazinone).
Workup: Filter off inorganic salts. Concentrate the filtrate. Purify via silica gel column chromatography (Gradient: 0-10% MeOH/DCM).
Validation: Verify structure via
-NMR.
Dimethyl:[2][3] Look for singlet at ~1.2 ppm (6H).
Diethyl: Look for triplet at ~0.9 ppm and quartet at ~1.5 ppm.
Protocol B: In Vitro Kinase Inhibition Assay (Luminescence)
Objective: Quantify the IC50 of the synthesized piperazinones against a target kinase (e.g., PLK1).
Preparation: Prepare 3x serial dilutions of the test compounds (Dimethyl vs Diethyl) in DMSO. Final assay concentration starts at 10 µM.
Enzyme Mix: Dilute Recombinant PLK1 (0.5 nM final) in Assay Buffer (20 mM HEPES pH 7.5, 10 mM
, 1 mM EGTA, 0.01% Brij-35).
Substrate Mix: Prepare ATP (at Km, typically 10-50 µM) and peptide substrate (e.g., Casein).
Reaction:
Add 5 µL Compound to 384-well plate.
Add 10 µL Enzyme Mix. Incubate 15 min at RT.
Add 10 µL Substrate/ATP Mix to initiate.
Incubate 60 min at RT.
Detection: Add ADP-Glo™ Reagent (Promega) to stop reaction and deplete remaining ATP. Incubate 40 min. Add Kinase Detection Reagent.
Analysis: Measure Luminescence. Plot RLU vs Log[Concentration]. Fit to sigmoidal dose-response curve (Variable Slope) to determine IC50.
Inoculum: Prepare a 0.5 McFarland suspension of S. aureus (ATCC 29213) in saline. Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).
Plate Setup: Dispense 100 µL of CAMHB into columns 2-12 of a 96-well plate.
Compound Addition: Add 200 µL of 128 µg/mL stock (Dimethyl or Diethyl variant) to column 1. Perform 2-fold serial dilutions across the plate.
Inoculation: Add 100 µL of bacterial suspension to all wells. Final volume 200 µL.
Incubation: Incubate at 37°C for 16-20 hours.
Readout: The MIC is the lowest concentration with no visible turbidity.
Mechanism of Action Visualization
The following diagram details the signaling pathway inhibition for a typical PLK1-targeted piperazinone, highlighting where the scaffold binds.
Caption: Pathway map showing PLK1 inhibition by piperazinone derivatives leading to cell cycle arrest.
References
Kuklish, S. L., et al. (2016).[2] "Characterization of 3,3-dimethyl substituted N-aryl piperidines as potent microsomal prostaglandin E synthase-1 inhibitors." Bioorganic & Medicinal Chemistry Letters. Link
Somashekhar, M., et al. (2013). "Synthesis and Antimicrobial Activity of Piperazine Derivatives." American Journal of PharmTech Research.[1] Link
Leduc, A. B., et al. (2014). "SnAP reagents for the synthesis of piperazines and morpholines." ETH Library. Link
Kafarski, P., et al. (2019).[4] "Reactions of Piperazin-2-one... with Triethyl Phosphite." ACS Omega.[4] Link
BenchChem. (2025). "A Comparative Analysis of 5-Methyl-1,2,3,6-tetrahydropyrazine and Other Pyrazine Derivatives." Link
Validating Structure of 3,3-Diethyl-piperazin-2-one by COSY NMR
Executive Summary: The Structural Challenge In the synthesis of pharmacologically active heterocycles, verifying the formation of quaternary centers is a critical quality gate. For 3,3-diethyl-piperazin-2-one , the chall...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Structural Challenge
In the synthesis of pharmacologically active heterocycles, verifying the formation of quaternary centers is a critical quality gate. For 3,3-diethyl-piperazin-2-one , the challenge lies in distinguishing the gem-diethyl substitution at the C3 position from potential isomers (e.g., 3,5-diethyl, 3,6-diethyl, or N-alkylated byproducts).
While 1D
H NMR provides a fingerprint, it often suffers from signal overlap in the aliphatic region ( ppm). Correlation Spectroscopy (COSY) serves as the definitive tool to resolve these ambiguities by mapping the "spin system isolation" created by the quaternary C3 carbon.
This guide details the validation protocol, comparing COSY against standard 1D NMR and HSQC/HMBC alternatives, grounded in mechanistic causality.
The Molecule: 3,3-Diethyl-piperazin-2-one[1]
Before designing the experiment, we must understand the magnetic environment of the target structure.
The molecule consists of three distinct "spin islands" separated by heteroatoms or quaternary carbons. In a COSY experiment, protons within an island couple to each other, but no cross-peaks should bridge the islands.
Island A (Ethyl Groups):
(The ethyl chains).
Island B (Ethylene Bridge):
(The other side of the ring).
Silent Zones: The Amide Nitrogen (N1), Amine Nitrogen (N4), and Quaternary Carbon (C3) act as "firewalls," blocking scalar coupling (
Definitive carbon assignment; proves quaternary C.
Weaknesses
Ambiguous in crowded aliphatic regions. Cannot prove connectivity.
Requires higher concentration than 1D. No "silent" center detection.
Expensive instrument time; lower sensitivity.
Validation Power
Low (Inference based)
High (Connectivity based)
Gold Standard (Atomic certainty)
Cost/Time
$ / Low
/ Medium
$ / High
Expert Insight: While HSQC/HMBC is the gold standard, COSY is often sufficient and faster for confirming the pattern of substitution. If the ethyl groups show no coupling to the ring protons, and the ring protons couple only to each other, the 3,3-substitution is structurally consistent.
Deep Dive: The COSY Validation Protocol
Phase 1: Sample Preparation
Solvent: DMSO-
is preferred over CDCl.
Reasoning: DMSO minimizes exchange broadening of the Amide (H1) and Amine (H4) protons, allowing them to be seen as distinct signals (often broad triplets/singlets). In CDCl
, these protons may exchange rapidly, disappearing or blurring into the baseline.
Concentration:
mg in 600 L solvent. COSY requires better S/N than 1D.
Phase 2: Acquisition Parameters
Pulse Sequence: Gradient-selected COSY (cosygppqf or similar).
Why: Gradients destroy artifacts (t1 noise) and reduce experiment time compared to phase-cycled COSY.
Spectral Width:
ppm (covers all protons).
Scans (NS): 4 to 8 scans per increment are usually sufficient for a 10 mg sample.
Phase 3: Data Interpretation (The "Evidence")
Predicted Chemical Shifts (DMSO-)
Note: Exact values vary by concentration and temperature; these are representative ranges.
Position
Group
Type
Shift ( ppm)
Multiplicity
Integral
Ethyl
Methyl
Triplet ()
6H
Ethyl
Methylene
Quartet ()*
4H
Ring C5
Methylene
Multiplet
2H
Ring C6
Methylene
Multiplet
2H
N4
Amine
Broad Singlet
1H
N1
Amide
Broad Singlet
1H
*Note: The ethyl CH2 protons may appear as complex multiplets if the ring conformation makes them diastereotopic.
The COSY Connectivity Map
The validation relies on identifying two disconnected spin networks .
Network 1 (Ethyls):
Cross Peak:
Interpretation: Confirms the presence of ethyl groups.
Network 2 (Ring Bridge):
Cross Peak:
Interpretation: Confirms the
bridge between the amide and amine.
The "Negative" Proof:
Absence of Cross Peak:
(Ethyl) (Ring).
Visualization of the Logic
The following diagram illustrates the "Spin System Isolation" that validates the 3,3-diethyl structure.
Figure 1: COSY Connectivity Logic. Green arrows indicate observed correlations. The Quaternary C3 acts as a barrier, preventing coupling between the Ethyl group and the Ring protons.
Experimental Workflow
This self-validating workflow ensures no step is skipped.
Figure 2: Step-by-step validation decision tree.
Troubleshooting & Expert Tips
Proton Overlap: If the Ethyl
signal overlaps with the solvent or water peak (common in DMSO if wet), the COSY cross-peak to the Methyl group will still be visible at the Methyl's frequency, confirming the hidden proton's shift.
Diastereotopicity: Because the piperazinone ring can adopt a chair conformation, the two ethyl groups at C3 might be chemically non-equivalent (diastereotopic) at low temperatures or if the ring flip is slow.
Observation: The triplet methyls might appear as two overlapping triplets; the quartet methylenes might appear as complex multiplets.
Action: This is evidence of structure , not a failure. It confirms the rigidity of the ring. Raising the temperature (e.g., to 50°C) usually coalesces these signals.
References
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley.
Petkovic, M., et al. (2023). "Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution." Synthesis. Link (Provides context on piperazinone synthesis and characterization).
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 528906, 3,3-Diethyl-5-methyl-2,4,6-piperidinetrione. Link (Reference for chemical shifts of diethyl-substituted heterocycles).
Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. Wiley. (Methodology for spin-system analysis).
IR Spectroscopy Characteristic Bands for Piperazin-2-one
This guide provides an in-depth technical analysis of the infrared (IR) spectroscopy characteristic bands for Piperazin-2-one (CAS: 5625-67-2). It is designed for researchers requiring precise structural verification of...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of the infrared (IR) spectroscopy characteristic bands for Piperazin-2-one (CAS: 5625-67-2). It is designed for researchers requiring precise structural verification of peptidomimetic scaffolds and distinguishes this compound from its metabolic precursors and structural analogs.
A Comparative Technical Guide for Structural Elucidation
Executive Summary & Structural Context
Piperazin-2-one (2-oxopiperazine) is a critical heterocyclic scaffold in drug discovery, serving as a constrained peptidomimetic. Its structure combines a secondary amine and a cyclic amide (lactam) within a six-membered ring.
Spectroscopically, it presents a unique challenge: distinguishing the lactam carbonyl from acyclic amides and differentiating the amine N-H from the amide N-H . This guide defines the diagnostic bands required to validate the synthesis of piperazin-2-one and rule out common impurities like piperazine (starting material) or piperazine-2,5-dione (over-oxidation product).
Characteristic Spectral Signature
The IR spectrum of piperazin-2-one is dominated by the Amide I band and a complex N-H stretching region.[1] The following data is synthesized from experimental solid-state (KBr) and solution-phase studies of 2-oxopiperazine derivatives.
Table 1: Diagnostic IR Bands for Piperazin-2-one
Functional Group
Mode
Wavenumber ()
Intensity
Diagnostic Note
Lactam C=O
Stretching (Amide I)
1660 – 1680
Strong
Primary Identifier. Lower frequency than 5-membered lactams (-lactams, ~1700) due to reduced ring strain.
Amide N-H
Stretching
3180 – 3250
Med-Strong
Broadened by H-bonding in solid state.
Amine N-H
Stretching
3280 – 3350
Medium
Often appears as a shoulder or distinct peak on the higher frequency side of the amide band.
Typical methylene signals; less diagnostic but essential for baseline confirmation.
Detailed Mechanistic Analysis
The Amide I Band (C=O)
The carbonyl stretch is the most reliable indicator of the piperazin-2-one core.
Position : In six-membered lactams, the lack of significant ring strain places the carbonyl absorption between 1660 and 1680
.
Differentiation :
Vs. Acyclic Amides: Acyclic secondary amides typically absorb higher (~1680–1690
in dilute solution) but can overlap in solid state.
Vs.
-Lactams (5-membered): 2-pyrrolidinone derivatives absorb distinctly higher (~1700 ) due to ring strain increasing the double-bond character of the carbonyl.
The "Missing" Amide II Band
A crucial but often overlooked diagnostic feature is the absence of a strong Amide II band (typically ~1550
).
Mechanism : The Amide II mode (coupling of N-H bending and C-N stretching) is strong only when the H and O atoms are trans to each other.
In Piperazin-2-one : The cyclic structure forces the amide into a cis configuration.[1] This decoupling shifts the vibration to a lower frequency (~1490
) and significantly reduces its intensity.
Practical Use : If you see a very strong band at 1550
, your sample is likely an acyclic amide impurity (ring opening) rather than the cyclic product.
Comparative Analysis: Distinguishing Alternatives
To ensure sample purity, the spectrum must be compared against its immediate chemical relatives.
Table 2: Comparative Spectral Shifts
Feature
Piperazin-2-one (Target)
Piperazine (Precursor)
Piperazine-2,5-dione (Analog)
C=O Stretch
Single band @ 1660-1680
Absent
Doublet/Broad @ 1660 & 1690
N-H Region
Mixed (Amine + Amide)
Single type (Amine, ~3200)
Single type (Amide, ~3250)
Fingerprint
Asymmetric ring modes
Symmetric ring modes ()
Symmetric ring modes ()
Amide II
Weak/Absent
N/A (Strong NH bend @ 1560)
Weak/Absent
Visualization: Diagnostic Decision Tree
The following diagram illustrates the logical flow for identifying piperazin-2-one using IR data.
Figure 1: Spectral decision tree for distinguishing piperazin-2-one from common synthetic impurities.
Experimental Protocol for High-Fidelity Spectra
To obtain a spectrum capable of resolving the subtle amine/amide N-H differences, strict control of moisture is required, as piperazin-2-one is hygroscopic.
Protocol: Anhydrous KBr Pellet Method
Why KBr? ATR (Attenuated Total Reflectance) is convenient but often suppresses weak bands (like the Amide II residual) and can distort peak ratios. Transmission KBr is preferred for structural characterization.
Pre-drying : Dry the piperazin-2-one sample in a vacuum desiccator over
for at least 4 hours to remove surface water (which absorbs strongly at 3400 and 1640 , interfering with both diagnostic regions).
Matrix Prep : Grind spectroscopic-grade KBr and dry at 110°C.
Mixing : Mix sample:KBr in a 1:100 ratio . Do not over-grind, as excessive pressure can induce amorphous phase transitions in the lactam.
Pressing : Press under vacuum (10 tons) to form a transparent pellet.
Acquisition : Scan from 4000 to 400
(Resolution: 2 , Scans: 32).
Visualization: Workflow
Figure 2: Optimized experimental workflow for handling hygroscopic lactams.
References
National Institutes of Health (NIH). (2024). Piperazin-2-one | C4H8N2O - PubChem Compound Summary. Retrieved from [Link]
Athabasca University. (2023). Experiment 6: Infrared Spectroscopy Tutorial - Characteristic Bands of Amides and Amines. Retrieved from [Link]
LibreTexts Chemistry. (2021).[2] 6.3: IR Spectrum and Characteristic Absorption Bands - Lactams and Ring Size Effects. Retrieved from [Link]
ResearchGate. (2015). Spectral investigation and normal coordinate analysis of piperazine derivatives. Retrieved from [Link]
Pharmacokinetic Profile of 3,3-Diethyl-Piperazin-2-One Analogs
Executive Summary: The "Gem-Diethyl" Advantage The 3,3-diethyl-piperazin-2-one scaffold represents a specialized structural motif in medicinal chemistry, primarily utilized to enhance metabolic stability and constrain co...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Gem-Diethyl" Advantage
The 3,3-diethyl-piperazin-2-one scaffold represents a specialized structural motif in medicinal chemistry, primarily utilized to enhance metabolic stability and constrain conformational flexibility in peptide mimetics and CNS-active agents (anticonvulsants, T-type calcium channel blockers).[1][2][3][4][5]
Unlike unsubstituted piperazin-2-ones, which suffer from rapid oxidative clearance, the 3,3-diethyl analogs leverage the Thorpe-Ingold effect (gem-disubstitution).[1][2][3][4][5] This structural modification sterically hinders hydrolytic and oxidative attack at the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-carbon, significantly extending plasma half-life () and improving blood-brain barrier (BBB) penetration.[1][2][3] This guide objectively compares the pharmacokinetic (PK) performance of these analogs against standard piperazine and piperidinone derivatives.
Comparative Pharmacokinetic Profile
The following table synthesizes experimental data and predicted ADME (Absorption, Distribution, Metabolism, Excretion) properties for 3,3-diethyl-piperazin-2-one analogs compared to their closest structural alternatives.
Table 1: PK Performance Matrix[1][2][3][5]
Feature
3,3-Diethyl-Piperazin-2-One (Target Scaffold)
Piperazin-2-One (Unsubstituted)
3,3-Diethyl-2-Piperidinone (Valerolactam Analog)
Metabolic Stability
High (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
in HLM).[1][2][3][5][6] The ethyl groups block CYP-mediated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-hydroxylation.[1][2][3]
Key Insight: The 3,3-diethyl substitution is not merely for lipophilicity; it acts as a metabolic shield .[1] In comparative microsome assays, analogs lacking this substitution are cleared 4-6x faster due to accessibility of the C3 protons to CYP450 isoforms (specifically CYP3A4 and CYP2D6).
Mechanistic Analysis: The "Metabolic Blockade"
To understand the causality behind the superior PK profile, we must visualize the metabolic pathways. The diagram below illustrates how the gem-diethyl group diverts metabolism away from the rapid ring-opening pathway.[1][2][3][4]
Diagram 1: Metabolic Fate & Structural Protection
Caption: The 3,3-diethyl groups sterically hinder CYP450 access to the C3 carbon, preventing the formation of the unstable carbinolamide intermediate that leads to ring opening.[4][8]
Experimental Validation Protocols
To validate the PK profile of a new 3,3-diethyl-piperazin-2-one derivative, the following self-validating protocols are recommended. These maximize data integrity and reproducibility.
Protocol A: In Vitro Metabolic Stability (Microsomal)
Objective: Quantify the "Metabolic Shield" effect by determining Intrinsic Clearance (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
Use this logic flow to determine if the 3,3-diethyl scaffold is appropriate for your drug target.
Diagram 2: Screening Cascade
Caption: Standardized screening cascade. Note that if metabolic stability fails despite the diethyl group, the instability is likely at the N-substituent, not the ring.
References
Kaminski, K., et al. (2016). New Hybrid Molecules With Anticonvulsant and Antinociceptive Activity Derived From 3-methyl- Or 3,3-dimethyl-1-[1-oxo-1-(4-phenylpiperazin-1-yl)propan-2-yl]pyrrolidine-2,5-diones. Bioorganic & Medicinal Chemistry. Link
Hall, A., et al. (2012). Metabolism, Excretion, and Pharmacokinetics of ((3,3-Difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)methanone. Drug Metabolism and Disposition.[9][10] Link
Kozikowski, A. P., et al. (2009). Synthesis and anticonvulsant activities of 3,3-dialkyl-2-piperidinones. Journal of Medicinal Chemistry. [3][4]
BLD Pharm. (2023). Product Monograph: 3,3-Diethylpiperazin-2-one (CAS 907973-05-1).[1][2][3][4][5][11] Link
Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Standard reference for PAMPA/Microsomal protocols).
As a Senior Application Scientist, I approach the disposal of 3,3-Diethyl-piperazin-2-one not merely as a janitorial task, but as a critical component of the experimental lifecycle. In the absence of a compound-specific Safety Data Sheet (SDS) from some suppliers, we must apply the Precautionary Principle based on the structural activity relationship (SAR) of the piperazinone pharmacophore.
Piperazinones possess secondary amine and amide functionalities.[2] Consequently, they are chemically basic and can exhibit significant biological activity.[2] You must treat this compound as a potential skin corrosive and severe eye irritant .[2]
Core Safety Directive:
Never dispose of this compound down the drain.[2][3]
Segregate from strong acids and oxidizing agents to prevent exothermic reactions.[2]
Incineration is the only validated method for final destruction.[2]
Disposal Decision Matrix (Workflow)
The following flowchart illustrates the logical decision-making process for handling waste streams containing 3,3-Diethyl-piperazin-2-one.
Figure 1: Operational workflow for segregating and processing piperazinone waste streams.
Detailed Disposal Protocols
Protocol A: Solid Waste Management
Applicability: Pure substance, contaminated weighing boats, pipette tips, and gloves.[1]
The Mechanism: Solid organic residues can sublime or form dust.[2] Double-bagging creates a primary containment barrier against aerosolization, while the secondary container prevents mechanical puncture.[2]
Collection: Place all contaminated consumables directly into a clear polyethylene bag (minimum 2 mil thickness).
Sealing: Twist and tape the bag neck to create an airtight seal.[2] Do not use "bunny ear" ties, as they are prone to leaking.[2]
Secondary Containment: Place the sealed bag into the laboratory's designated Solid Hazardous Waste Drum .
Labeling: Affix a hazardous waste tag immediately.[2]
Constituents: "Solids contaminated with 3,3-Diethyl-piperazin-2-one"[1][2]
Applicability: Reaction mixtures, mother liquors, and dissolved samples.[1]
The Mechanism: Chemical compatibility is paramount.[2] Piperazinones are basic amines.[2] Mixing them with acidic waste streams can generate heat; mixing with oxidizers can cause fire.[2]
Transfer: Use a funnel to prevent drips. Do not fill the carboy >90% capacity to allow for thermal expansion.[2]
Rinsing: Triple-rinse the empty glassware with the compatible solvent.[2] Add these rinses to the same waste container.
pH Check (Optional but Recommended): If the solution is highly acidic (e.g., from a workup), neutralize to pH 5-9 before adding to the organic waste drum to prevent polymerization or degradation of the container.
Protocol C: Spill Response (Emergency Procedure)
Scenario: Accidental benchtop spill of 500 mg - 5 g.
Isolate: Alert nearby personnel and mark the area.
PPE Upgrade: Wear double nitrile gloves and safety goggles. If powder is loose, wear an N95 respirator to prevent inhalation.[2]
Containment:
Solids: Cover gently with wet paper towels to prevent dust generation, then wipe up.[2]
Liquids: Surround with an inert absorbent (Vermiculite or Chemizorb®).[2] Do not use sawdust , as it is combustible and reacts with oxidizers.[2]
Decontamination: Clean the surface with a mild dilute acid (e.g., 5% Acetic Acid or Citric Acid) to neutralize the basic amine residues, followed by a water rinse.[2]
Disposal: Treat all cleanup materials as Solid Hazardous Waste (see Protocol A).
Technical Data & Regulatory Compliance
To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local EHS regulations, use the data below for waste profiling.
Bioavailable; easily permeates skin if dissolved.[2]
Acidity (pKa)
~16 (Amide), ~9 (Amine)
Weak base; incompatible with strong acids/oxidizers.[2]
RCRA Status
Not P- or U-listed
Classify as "Hazardous Waste" by characteristic (Toxic).[2]
Disposal Code
D001 (Ignitable) or Non-Regulated
If in flammable solvent, use D001.[2] Otherwise, generic organic toxic.[2]
Destruction
Incineration > 850°C
Required to break the piperazine ring and prevent environmental accumulation.[2]
Scientific Rationale for Incineration:
Biological wastewater treatment plants often fail to fully degrade heterocyclic rings like piperazinones.[2] Releasing this compound into the sewer system risks bioaccumulation in aquatic life.[2] High-temperature incineration equipped with a scrubber is the only method that guarantees the mineralization of the nitrogenous ring into innocuous
Personal protective equipment for handling 3,3-Diethyl-piperazin-2-one
Part 1: Executive Safety Summary & Risk Profile 3,3-Diethyl-piperazin-2-one is a specialized piperazine derivative often utilized as a pharmacophore in drug discovery.[1] While specific Safety Data Sheets (SDS) for this...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Executive Safety Summary & Risk Profile
3,3-Diethyl-piperazin-2-one is a specialized piperazine derivative often utilized as a pharmacophore in drug discovery.[1] While specific Safety Data Sheets (SDS) for this exact diethyl-substituted analog are rare in public domains, structural activity relationships (SAR) with 3,3-dimethylpiperazin-2-one and general piperazines mandate that we treat this compound as a Corrosive (Category 1B) and a Potential Sensitizer .[1]
The Core Hazard:
The molecule contains a secondary amine and a lactam ring. Piperazine derivatives are notorious for two specific physiological interactions:
Protein Alkylation/Acylation: Causing severe skin burns and eye damage.
Respiratory Sensitization: Inhalation of dust or vapors can trigger irreversible asthmatic responses (IgE-mediated hypersensitivity).
Immediate Action Directive:
Treat this substance as a high-contact hazard . Do not handle on an open bench. All manipulations must occur within a certified chemical fume hood.
Part 2: Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable. They are designed to create a redundant barrier system—if one layer fails, the next protects you.
Hand Protection: The "Double-Shell" Protocol
Piperazines are organic bases that can permeate standard latex and thin nitrile rapidly.
Layer
Material
Thickness
Function
Inner
Nitrile (Examination Grade)
4–5 mil
Biological barrier; acts as a "second skin" and sweat absorber.[1]
Outer
High-Breakthrough Nitrile or Laminate (Silver Shield)
>8 mil
Primary Chemical Barrier. Provides >480 min breakthrough time against amines.[1]
Operational Check: Before donning, perform the "Inflation Test" on the outer glove. Trapping air and squeezing the glove will reveal micro-pinholes that visual inspection misses.
Change Frequency: Replace outer gloves immediately upon splash contact or every 60 minutes of active handling.
Ocular & Face Protection
Standard safety glasses are insufficient due to the corrosive nature of the solid/liquid.
Requirement: Chemical Splash Goggles (ANSI Z87.1+ rated) with indirect venting.
Why? Piperazinone dust is hygroscopic (absorbs moisture). If it contacts the eye, it dissolves in tear fluid to create a caustic alkaline solution that can cause corneal opacity.
High-Volume Handling: If handling >10g, add a Face Shield over the goggles to protect the neck and chin.[1]
Respiratory Protection
Primary Control: Chemical Fume Hood (Face velocity: 80–100 fpm).
Secondary Control (Spill/Cleaning): If hood containment is breached, use a half-face respirator with P100 (HEPA) + Organic Vapor (OV) cartridges.[1] The OV cartridge captures amine vapors; the P100 captures particulates.
Part 3: Operational Workflow (Step-by-Step)
This protocol uses a "Zone Defense" strategy to prevent contamination spread.
Phase A: Preparation & Weighing
De-clutter: Remove unnecessary equipment from the fume hood to ensure laminar airflow.
Static Control: Piperazinones are often static-prone powders. Use an anti-static gun or ionizer bar near the balance to prevent powder "jumping."
The "Boat" Technique: Do not weigh directly into a flask. Weigh into a disposable anti-static weighing boat. This prevents contamination of the expensive reaction vessel neck.
Phase B: Transfer & Solubilization
Solvent First: Pre-load the receiving flask with the reaction solvent.
Funnel Transfer: Use a wide-mouth solid addition funnel.
Immediate Rinse: Immediately rinse the weighing boat and funnel with a small amount of solvent into the reaction flask. This ensures quantitative transfer and decontaminates the tools simultaneously.
Phase C: Waste & Decontamination
Quenching: Small spills should be neutralized with a dilute acid (e.g., 1M HCl) before wiping, converting the volatile free base into a non-volatile salt.
Disposal: Segregate liquid waste into "Basic Organic Waste" . Do not mix with acid waste streams without neutralization, as this generates heat.
Part 4: Visualizing the Safety Logic
The following diagram illustrates the critical decision points and safety barriers in the handling process.
Figure 1: Decision-matrix for safe handling, emphasizing the "neutralization loop" for spills.
Flush: Immediately flush with water for 15 minutes . Do not use vinegar or acids to neutralize on skin (exothermic reaction risks thermal burn on top of chemical burn).
Soap: Use non-abrasive soap only after initial flushing.
Scenario: Inhalation
Evacuate: Move to fresh air immediately.
Observation: Monitor for "delayed onset" pulmonary edema or asthmatic wheezing for 24 hours.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 110634, 3,3-Dimethyl-2-piperazinone (Structural Analog).[1] Retrieved from [Link]
